1-Bromotridecane-d4

• CAS: 284474-45-9

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Bromotridecane-d4: Physical Characteristics and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics, stability, and analytical methodologies for 1-Bromotridecane-d4. This deuterated long-chain alkyl bromide is a valuable tool in various research applications, particularly in tracer studies and as an internal standard in mass spectrometry-based quantification. Its deuteration offers a distinct mass shift, enabling sensitive and accurate tracking and quantification in complex matrices.

Core Physical and Chemical Properties

1-Bromotridecane-d4, with the chemical formula CH₃(CH₂)₁₀CD₂CD₂Br, possesses physical and chemical properties largely similar to its non-deuterated analog, with the key difference being its increased molecular weight due to the presence of four deuterium atoms.

Table 1: Physical and Chemical Properties of 1-Bromotridecane-d4

Property	Value	Reference
CAS Number	284474-45-9	N/A
Molecular Formula	C₁₃H₂₃D₄Br	N/A
Molecular Weight	267.28 g/mol	N/A
Appearance	Colorless to pale yellow liquid/oil	[1]
Density	1.046 g/mL at 25 °C	N/A
Boiling Point	148-150 °C at 10 mmHg	N/A
Melting Point	4-7 °C	N/A
Refractive Index (n20/D)	1.459	N/A
Flash Point	>110 °C (>230 °F) - closed cup	N/A
Isotopic Purity	Typically ≥98 atom % D	N/A
Solubility	Soluble in chloroform and methanol.	[2]

Stability and Storage

Proper handling and storage are crucial to maintain the isotopic and chemical integrity of 1-Bromotridecane-d4.

Stability:

1-Bromotridecane-d4 is a stable compound under recommended storage conditions.[1] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can impart slightly increased stability against certain degradation pathways, a phenomenon known as the kinetic isotope effect. However, like other alkyl bromides, it is incompatible with strong bases and strong oxidizing agents.[2] Exposure to these substances can lead to dehydrobromination or oxidation, respectively.

Storage Recommendations:

To ensure long-term stability, 1-Bromotridecane-d4 should be stored in a tightly sealed, light-resistant container, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent exposure to moisture and air. The recommended storage temperature is room temperature in a dry, well-ventilated area.[1]

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis, analysis, and stability testing of 1-Bromotridecane-d4. These protocols are based on established methods for similar deuterated and non-deuterated long-chain alkyl halides.

Synthesis of 1-Bromotridecane-d4

A common method for the synthesis of 1-bromoalkanes is through the bromination of the corresponding alcohol.[3] A plausible synthetic route for 1-Bromotridecane-d4 involves the reaction of 1,1,2,2-tetradeuterotridecan-1-ol with a brominating agent.

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1,1,2,2-tetradeuterotridecan-1-ol.

• Reagent Addition: Slowly add a brominating agent, such as a mixture of sodium bromide and concentrated sulfuric acid, or phosphorus tribromide (PBr₃), to the flask while stirring and cooling in an ice bath. The addition of hydrobromic acid is also a viable method.[4]

• Reaction: After the addition is complete, warm the mixture to the appropriate reaction temperature (e.g., reflux) and maintain for several hours to ensure complete conversion. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. If using sulfuric acid and sodium bromide, carefully add water and separate the organic layer. Wash the organic layer sequentially with water, a dilute sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate), filter, and concentrate the solvent under reduced pressure. The crude product can be further purified by vacuum distillation or column chromatography on silica gel to yield pure 1-Bromotridecane-d4.

A generalized workflow for the synthesis of 1-Bromotridecane-d4.

Quality Control and Analysis

The quality control of 1-Bromotridecane-d4 involves confirming its identity, purity, and isotopic enrichment using a combination of chromatographic and spectroscopic techniques.

1. Gas Chromatography-Mass Spectrometry (GC-MS):

• Objective: To determine the chemical purity and confirm the molecular weight.

• Methodology:

  • GC Column: A non-polar capillary column (e.g., DB-1 or HP-5ms).

  • Oven Program: Start at a suitable initial temperature (e.g., 100 °C), ramp to a final temperature (e.g., 250 °C) at a controlled rate (e.g., 10 °C/min).

  • Injector and Detector Temperature: Typically set around 250 °C.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detection: Electron ionization (EI) mode. The mass spectrum should show the molecular ion peak (M+) corresponding to the mass of 1-Bromotridecane-d4 and characteristic fragmentation patterns. The absence of significant impurity peaks indicates high chemical purity.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Objective: To confirm the structure and determine the isotopic enrichment.

• Methodology:

  • ¹H NMR: The proton NMR spectrum will show the signals corresponding to the non-deuterated positions of the molecule. The integration of the signal for the protons at the α- and β-positions to the bromine should be significantly reduced or absent, confirming deuteration at these sites.

  • ²H NMR: The deuterium NMR spectrum will show a signal corresponding to the deuterated positions, providing direct evidence of deuterium incorporation.[5]

  • ¹³C NMR: The carbon-13 NMR spectrum will show characteristic signals for the tridecyl chain. The signals for the deuterated carbons (CD₂) will appear as triplets due to C-D coupling and will have a lower intensity.

3. High-Resolution Mass Spectrometry (HRMS):

• Objective: To accurately determine the elemental composition and isotopic distribution.

• Methodology:

  • Techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) coupled with a high-resolution mass analyzer (e.g., TOF or Orbitrap) can be used. The measured mass should be within a few ppm of the theoretical mass of 1-Bromotridecane-d4. The isotopic pattern can be analyzed to confirm the number of deuterium atoms.

References

• 1. longdom.org [longdom.org]
• 2. spectrabase.com [spectrabase.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. sgs.com [sgs.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 1-Bromotridecane-d4 in Advanced Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical research, particularly within drug development and metabolomics, the demand for precision and accuracy in quantitative analysis is paramount. Stable isotope-labeled internal standards are fundamental to achieving this, and 1-Bromotridecane-d4, a deuterated analog of 1-bromotridecane, serves as a critical tool in this domain. This technical guide provides an in-depth exploration of the applications, methodologies, and technical data associated with 1-Bromotridecane-d4.

Core Application: An Internal Standard for Isotope Dilution Mass Spectrometry

The primary application of 1-Bromotridecane-d4 in research is as an internal standard for quantitative analysis by mass spectrometry (MS), most notably in gas chromatography-mass spectrometry (GC-MS). Its utility is rooted in the principle of isotope dilution mass spectrometry (IDMS), a highly accurate method for quantifying compounds in complex matrices.

In IDMS, a known quantity of the isotopically labeled standard (1-Bromotridecane-d4) is added to a sample at the beginning of the analytical workflow. This "spiked" sample is then subjected to preparation procedures such as extraction and derivatization. Because the deuterated standard is chemically almost identical to the analyte of interest (e.g., unlabeled long-chain alkyl compounds or fatty acids), it experiences the same processing variations and potential losses. By measuring the ratio of the analyte to the internal standard in the mass spectrometer, accurate quantification can be achieved, as this ratio remains constant regardless of sample loss or variations in instrument response.[1][2]

The four deuterium atoms in 1-Bromotridecane-d4 provide a distinct mass shift from its unlabeled counterpart, allowing for clear differentiation in the mass spectrum without significantly altering its chemical and physical properties. This ensures that it co-elutes with the analyte during chromatography, providing the most accurate correction for analytical variability.

Quantitative Data Summary

The physical and chemical properties of 1-Bromotridecane-d4 are crucial for its application as an internal standard. The following table summarizes key quantitative data for this compound.

Property	Value
Chemical Formula	CH₃(CH₂)₁₀CD₂CD₂Br
Molecular Weight	267.28 g/mol
CAS Number	284474-45-9
Isotopic Purity	≥98 atom % D
Physical Form	Liquid
Boiling Point	148-150 °C at 10 mmHg
Melting Point	4-7 °C
Density	1.046 g/mL at 25 °C
Refractive Index	n20/D 1.459

Experimental Protocol: Quantification of a Long-Chain Fatty Acid (Myristic Acid) using GC-MS

This section details a representative experimental protocol for the quantification of myristic acid (a C14:0 fatty acid) in a biological matrix (e.g., plasma) using 1-Bromotridecane-d4 as an internal standard. While 1-Bromotridecane-d4 is an alkyl bromide, its utility as an internal standard can extend to the analysis of long-chain fatty acids following a derivatization step to form fatty acid methyl esters (FAMEs), due to their similar chromatographic behavior.

Materials and Reagents

• Biological sample (e.g., plasma)

• 1-Bromotridecane-d4 solution of known concentration (in a suitable solvent like ethanol)

• Myristic acid analytical standard

• Chloroform

• Methanol

• 0.9% NaCl solution

• Boron trifluoride (BF₃) in methanol (14%)

• Hexane

• Anhydrous sodium sulfate

• Screw-capped glass tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• GC-MS system

Sample Preparation and Lipid Extraction

• To a 100 µL plasma sample in a screw-capped glass tube, add a precise volume of the 1-Bromotridecane-d4 internal standard solution.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol solution to the tube.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Add 0.5 mL of 0.9% NaCl solution and vortex for an additional 30 seconds.

• Centrifuge the sample at 2000 x g for 5 minutes to achieve phase separation.

• Carefully aspirate the lower organic phase, which contains the lipids, and transfer it to a new clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

• To the dried lipid extract, add 1 mL of 14% BF₃ in methanol.

• Seal the tube tightly and heat at 100°C for 30 minutes in a heating block or water bath. This step converts the fatty acids to their more volatile methyl esters.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of water to the tube and vortex for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge at 1000 x g for 5 minutes.

• Transfer the upper hexane layer containing the FAMEs to a new tube.

• Dry the hexane extract by passing it through a small column of anhydrous sodium sulfate.

• Concentrate the final extract to a suitable volume (e.g., 50-100 µL) under a gentle stream of nitrogen.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: DB-23 (60 m x 0.25 mm I.D., 0.25 µm film thickness) or similar polar capillary column suitable for FAME analysis.

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp 1: 10°C/minute to 180°C

  • Ramp 2: 5°C/minute to 240°C, hold for 10 minutes

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Injection Mode: Splitless (1 µL injection volume)

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for myristic acid methyl ester (e.g., m/z 242, 74).

  • Monitor characteristic ions for the derivatized internal standard (this will depend on the derivatization product of 1-Bromotridecane-d4, which may or may not be intended to be monitored directly, but rather to have passed through the same process as the analyte). A more direct approach would be to use a deuterated fatty acid as the internal standard. However, if using 1-Bromotridecane-d4 for other long-chain alkyl compounds, its characteristic ions would be monitored.

Data Analysis and Quantification

• Construct a calibration curve by preparing standards containing known concentrations of myristic acid and a constant concentration of the 1-Bromotridecane-d4 internal standard. These standards should be subjected to the same derivatization and analysis procedure as the samples.

• Plot the ratio of the peak area of the myristic acid methyl ester to the peak area of the internal standard against the concentration of myristic acid.

• Determine the concentration of myristic acid in the biological samples by interpolating the peak area ratios from the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the use of 1-Bromotridecane-d4 as an internal standard.

Caption: Experimental workflow for fatty acid quantification using a deuterated internal standard.

Caption: The logical principle of Isotope Dilution Mass Spectrometry (IDMS).

References

• 1. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Synthesis and Isotopic Labeling of 1-Bromotridecane-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a plausible synthetic route for 1-bromotridecane-d4, a deuterated analog of 1-bromotridecane. Isotopically labeled compounds are invaluable tools in drug discovery and development, aiding in mechanistic studies, metabolic profiling, and as internal standards in quantitative bioanalysis. The introduction of deuterium can also favorably alter a drug candidate's metabolic fate, a strategy known as "deuterium switching." This document outlines the experimental protocols, quantitative data, and logical workflow for the synthesis of 1-bromotridecane-d4, specifically labeled at the 1 and 2 positions.

Synthetic Strategy Overview

The synthesis of 1-bromotridecane-1,1,2,2-d4 is proposed as a three-step process commencing from tridecanoic acid. This strategy is designed to selectively introduce four deuterium atoms at the C1 and C2 positions of the alkyl chain. The key transformations involve:

• α-Deuteration of Tridecanoic Acid: Introduction of two deuterium atoms at the carbon adjacent to the carbonyl group.

• Reduction of the Deuterated Carboxylic Acid: Conversion of the α,α-dideuteriotridecanoic acid to 1,1,2,2-tetradeuterio-1-tridecanol using a deuterium-donating reducing agent.

• Bromination of the Deuterated Alcohol: Substitution of the hydroxyl group with a bromine atom to yield the final product, 1-bromotridecane-1,1,2,2-d4.

This synthetic pathway is illustrated in the workflow diagram below.

Technical Guide: Certificate of Analysis and Purity of 1-Bromotridecane-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and methodologies associated with the quality control of 1-Bromotridecane-d4. This deuterated standard is a critical tool in various research and development applications, particularly in mass spectrometry-based quantitative analysis.

Data Presentation

The quality and purity of 1-Bromotridecane-d4 are assessed through a variety of analytical techniques. The following tables summarize the typical quantitative data found on a Certificate of Analysis for this compound.

Table 1: General Properties

Property	Specification
Chemical Formula	C₁₃H₂₃D₄Br
Molecular Weight	267.28 g/mol
Appearance	Colorless to light yellow liquid
Solubility	Soluble in organic solvents such as methanol and chloroform.

Table 2: Purity and Isotopic Enrichment

Analysis	Method	Result
Chemical Purity	Gas Chromatography (GC)	≥98%
Isotopic Purity (d4)	Mass Spectrometry (MS)	≥98 atom % D
Deuterium Incorporation	Mass Spectrometry (MS)	M+4
Residual Solvents	Headspace GC	Conforms to specification
Elemental Analysis	Combustion Analysis	Conforms to theoretical values

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the analysis of 1-Bromotridecane-d4.

Gas Chromatography-Mass Spectrometry (GC-MS) for Chemical Purity

Objective: To determine the chemical purity of 1-Bromotridecane-d4 and identify any volatile organic impurities.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system).

• Capillary Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of 1-Bromotridecane-d4 in a suitable solvent (e.g., hexane or ethyl acetate).

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL, split mode (e.g., 50:1).

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-550.

• Data Analysis: The purity is determined by calculating the area percentage of the main peak in the total ion chromatogram (TIC). Impurities are identified by their mass spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Isotopic Enrichment

Objective: To confirm the chemical structure and determine the extent and position of deuterium incorporation.

Instrumentation:

• NMR Spectrometer (e.g., Bruker Avance 400 MHz or higher).

Procedure:

• Sample Preparation: Dissolve approximately 10-20 mg of 1-Bromotridecane-d4 in a suitable deuterated solvent (e.g., CDCl₃).

• ¹H NMR Analysis:

  • Acquire a standard proton NMR spectrum. The absence or significant reduction of signals at the positions corresponding to the deuterated carbons confirms deuterium incorporation.

• ²H (Deuterium) NMR Analysis:

  • Acquire a deuterium NMR spectrum. The presence of a signal confirms the presence of deuterium.

• ¹³C NMR Analysis:

  • Acquire a proton-decoupled carbon NMR spectrum. The signals for the deuterated carbons will appear as multiplets (due to C-D coupling) and will have a lower intensity compared to the non-deuterated carbons.

• Data Analysis: The isotopic enrichment is calculated by comparing the integration of the residual proton signals in the ¹H NMR spectrum with the integration of a non-deuterated position in the molecule.

Mass Spectrometry (MS) for Isotopic Purity and Distribution

Objective: To determine the isotopic purity and the distribution of deuterated species.

Instrumentation:

• High-Resolution Mass Spectrometer (e.g., TOF or Orbitrap).

Procedure:

• Sample Introduction: The sample can be introduced directly via an infusion pump or through a chromatographic inlet (GC or LC).

• Ionization: A soft ionization technique such as Electrospray Ionization (ESI) or Chemical Ionization (CI) is often used to minimize fragmentation and preserve the molecular ion.

• Data Acquisition: Acquire the mass spectrum in the region of the expected molecular ion.

• Data Analysis: The isotopic distribution of the molecular ion cluster is analyzed. The percentage of the M+4 peak relative to the sum of all isotopic peaks (M, M+1, M+2, M+3, M+4) provides the isotopic purity.

Mandatory Visualizations

The following diagrams illustrate key workflows and logical relationships in the analysis of 1-Bromotridecane-d4.

Caption: Quality control workflow for 1-Bromotridecane-d4.

Caption: Logical relationship of analytical tests for 1-Bromotridecane-d4.

Commercial Availability and Application of 1-Bromotridecane-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Bromotridecane-d4, a deuterated long-chain alkyl bromide. The guide covers its commercial availability, key physicochemical properties, and a detailed experimental protocol for its application as an internal standard in quantitative gas chromatography-mass spectrometry (GC-MS) analysis. This document is intended to be a valuable resource for researchers in various fields, including drug development, environmental analysis, and lipidomics, who require accurate quantification of long-chain aliphatic compounds.

Commercial Availability and Key Suppliers

1-Bromotridecane-d4 is a specialty chemical available from a limited number of suppliers that focus on stable isotope-labeled compounds. The most common commercially available form is 1-Bromotridecane-1,1,2,2-d4. Key suppliers for this compound include:

• CDN Isotopes: A well-established supplier of deuterated compounds, offering 1-Bromotridecane-1,1,2,2-d4 in various quantities.[1]

• Sigma-Aldrich (Merck): A major global supplier of chemicals and laboratory equipment, listing 1-Bromotridecane-1,1,2,2-d4 in their catalog.[2]

It is recommended to contact these suppliers directly for the most up-to-date information on availability, pricing, and purity specifications.

Physicochemical and Isotopic Properties

A summary of the key quantitative data for 1-Bromotridecane-d4 is presented in Table 1. This information is crucial for method development and data interpretation in quantitative analytical studies.

Table 1: Physicochemical and Isotopic Properties of 1-Bromotridecane-1,1,2,2-d4

Property	Value	Reference
Chemical Formula	CH₃(CH₂)₁₀CD₂CD₂Br	[2]
Molecular Weight	267.28 g/mol	[2]
CAS Number	284474-45-9	[2]
Isotopic Purity	≥98 atom % D	[2]
Mass Shift (M+)	+4	[2]
Melting Point	4-7 °C (lit.)	[2]
Boiling Point	148-150 °C / 10 mmHg (lit.)	[2]
Density	1.046 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.459 (lit.)	[2]

Synthesis of Deuterated Long-Chain Alkyl Bromides

A logical workflow for a potential synthesis is depicted in the following diagram:

Caption: General synthetic pathway for 1-Bromotridecane-d4.

Experimental Protocol: Quantification of Long-Chain Fatty Acids using 1-Bromotridecane-d4 as an Internal Standard by GC-MS

The following is a detailed protocol for the quantification of long-chain fatty acids (LCFAs) in a biological matrix, such as plasma, using 1-Bromotridecane-d4 as an internal standard. This protocol is adapted from established methods for fatty acid analysis.[2] The principle involves the extraction of total lipids, derivatization of fatty acids to their more volatile fatty acid methyl esters (FAMEs), and subsequent analysis by GC-MS.

Materials and Reagents

• 1-Bromotridecane-d4 solution (internal standard), e.g., 10 µg/mL in methanol.

• Fatty acid standards for calibration curve.

• Chloroform, HPLC grade.

• Methanol, HPLC grade.

• Hexane, HPLC grade.

• Boron trifluoride-methanol solution (14% BF₃ in methanol).

• Saturated sodium chloride solution.

• Anhydrous sodium sulfate.

• Sample matrix (e.g., human plasma).

Sample Preparation and Lipid Extraction

• To 100 µL of plasma sample in a glass tube, add 10 µL of the 1-Bromotridecane-d4 internal standard solution.

• Add 2 mL of a 2:1 (v/v) mixture of chloroform and methanol.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 0.5 mL of saturated sodium chloride solution to induce phase separation.

• Vortex for 30 seconds and then centrifuge at 2000 x g for 10 minutes.

• Carefully transfer the lower organic layer (chloroform) containing the lipids to a new clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen at 40°C.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

• To the dried lipid extract, add 1 mL of 14% BF₃ in methanol.

• Seal the tube tightly and heat at 100°C for 30 minutes in a heating block.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of deionized water.

• Vortex for 1 minute and centrifuge at 1000 x g for 5 minutes to separate the phases.

• Carefully collect the upper hexane layer containing the FAMEs and transfer it to a new tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried hexane extract to a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: DB-23 (60 m x 0.25 mm i.d., 0.25 µm film thickness) or similar polar capillary column suitable for FAME analysis.

• Injector Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 240°C at 4°C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injection Volume: 1 µL in splitless mode.

• MS Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for each target FAME and the m/z for 1-Bromotridecane-d4 (e.g., monitoring its molecular ion or a characteristic fragment).

Data Analysis and Quantification

• Prepare a calibration curve by analyzing a series of fatty acid standards of known concentrations, each spiked with the same amount of 1-Bromotridecane-d4 internal standard.

• For each standard and sample, integrate the peak areas of the target FAMEs and the internal standard.

• Calculate the response ratio (analyte peak area / internal standard peak area).

• Plot the response ratio against the concentration of the standards to generate a linear regression calibration curve.

• Determine the concentration of each fatty acid in the unknown samples by interpolating their response ratios from the calibration curve.

The overall experimental workflow is visualized in the following diagram:

Caption: Workflow for fatty acid quantification using 1-Bromotridecane-d4.

Conclusion

1-Bromotridecane-d4 is a commercially available, high-purity deuterated internal standard suitable for the accurate quantification of long-chain aliphatic compounds by GC-MS. Its physicochemical properties are well-characterized, and its application in established analytical workflows, such as the one detailed for fatty acid analysis, can significantly improve the reliability and reproducibility of quantitative data. This technical guide provides a comprehensive resource for researchers looking to incorporate 1-Bromotridecane-d4 into their analytical methodologies.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. benchchem.com [benchchem.com]

The Principle and Application of Deuterated Internal Standards in Mass Spectrometry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles, practical applications, and best practices for utilizing deuterated internal standards in mass spectrometry-based quantitative analysis. The use of stable isotope-labeled internal standards, particularly deuterated compounds, is a cornerstone of high-fidelity bioanalytical methods, ensuring accuracy, precision, and robustness in complex matrices.

Core Principle: Isotope Dilution Mass Spectrometry

The fundamental principle behind using deuterated internal standards is isotope dilution mass spectrometry (IDMS) . In this technique, a known quantity of a stable isotope-labeled version of the analyte (the deuterated internal standard) is added to a sample at the earliest stage of analysis. This "spiked" sample is then processed through extraction, cleanup, and finally, analysis by mass spectrometry.

The analyte and the deuterated internal standard are chemically identical, meaning they exhibit nearly identical behavior during sample preparation and chromatographic separation. However, they are distinguishable by the mass spectrometer due to the mass difference imparted by the deuterium atoms. By measuring the ratio of the signal from the endogenous analyte to the signal from the deuterated internal standard, the concentration of the analyte in the original sample can be determined with high accuracy.

The key advantages of this approach include:

• Correction for Sample Loss: Any loss of analyte during the multi-step sample preparation process will be mirrored by a proportional loss of the deuterated internal standard. The ratio of their signals, therefore, remains constant, leading to an accurate final concentration.

• Compensation for Matrix Effects: Biological matrices (e.g., plasma, urine, tissue homogenates) are complex and can cause ion suppression or enhancement in the mass spectrometer's ion source. Since the analyte and the deuterated internal standard co-elute and are chemically identical, they experience the same matrix effects. The use of the signal ratio effectively cancels out these variations.

• Improved Precision and Accuracy: By accounting for variations in sample preparation and matrix effects, deuterated internal standards significantly enhance the precision and accuracy of quantitative measurements compared to other calibration methods.

Key Considerations for Using Deuterated Internal Standards

While powerful, the successful implementation of deuterated internal standards requires careful consideration of several factors:

• Isotopic Purity: The deuterated internal standard should have a high degree of isotopic enrichment to minimize the contribution of the unlabeled analyte's isotopes to the internal standard's signal.

• Chemical Purity: The internal standard must be free of the unlabeled analyte to prevent artificially inflating the measured analyte concentration.

• Position of Deuterium Labeling: The deuterium atoms should be placed on a part of the molecule that is not susceptible to chemical or enzymatic exchange. Aromatic and acetylenic positions are generally stable, while positions alpha to heteroatoms or carbonyls can be prone to back-exchange.

• Chromatographic Co-elution: Ideally, the analyte and the deuterated internal standard should co-elute perfectly. However, the "isotope effect" can sometimes lead to slight chromatographic separation, where the deuterated compound elutes slightly earlier than the non-deuterated analyte. This separation should be minimized and monitored.

• Number of Deuterium Atoms: A mass difference of at least 3 or 4 atomic mass units (amu) is generally recommended to avoid isotopic crosstalk from the natural abundance of isotopes (e.g., ¹³C) in the analyte.

Experimental Workflow for Quantitative Bioanalysis

The following diagram illustrates a typical workflow for a quantitative bioanalysis experiment using a deuterated internal standard.

Caption: Typical bioanalytical workflow using a deuterated internal standard.

Detailed Experimental Protocol: Quantification of a Drug in Plasma

This section provides a generalized protocol for the quantification of a small molecule drug in human plasma using a deuterated internal standard and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

4.1. Materials and Reagents

• Analyte of interest (certified reference material)

• Deuterated internal standard (e.g., Analyte-d4)

• Human plasma (with appropriate anticoagulant)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• 96-well collection plates

• Centrifuge capable of holding 96-well plates

4.2. Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the analyte and deuterated internal standard in methanol to prepare individual stock solutions.

• Analyte Working Solutions: Serially dilute the analyte primary stock solution with 50:50 (v/v) methanol:water to prepare a series of working solutions for the calibration curve (e.g., ranging from 1 ng/mL to 1000 ng/mL).

• Internal Standard Working Solution: Dilute the deuterated internal standard primary stock solution with 50:50 (v/v) methanol:water to a fixed concentration (e.g., 100 ng/mL).

4.3. Sample Preparation (Protein Precipitation)

• To each well of a 96-well plate, add 50 µL of plasma sample (calibration standards, quality controls, or unknown samples).

• Spike each well with 10 µL of the internal standard working solution (e.g., 100 ng/mL), except for the blank matrix samples.

• To precipitate proteins, add 200 µL of cold acetonitrile to each well.

• Seal the plate and vortex for 2 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean 96-well plate for LC-MS/MS analysis.

4.4. LC-MS/MS Analysis

• LC System: A suitable UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI), positive or negative ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). Monitor at least two transitions for the analyte and one for the deuterated internal standard.

4.5. Data Analysis

• Integrate the peak areas for the analyte and the deuterated internal standard.

• Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Construct a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards.

• Perform a linear regression analysis (typically with a 1/x or 1/x² weighting) to determine the best-fit line.

• Use the equation of the line to calculate the concentration of the analyte in the unknown samples.

Quantitative Data Summary

The following tables summarize hypothetical, yet typical, data from a validation experiment for the quantification of a drug in plasma.

Table 1: Calibration Curve Data

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1.0	5,230	1,150,000	0.0045
2.5	13,100	1,180,000	0.0111
5.0	25,900	1,165,000	0.0222
10.0	51,500	1,140,000	0.0452
50.0	262,000	1,190,000	0.2202
100.0	535,000	1,175,000	0.4553
500.0	2,780,000	1,210,000	2.2975
1000.0	5,450,000	1,200,000	4.5417

Table 2: Accuracy and Precision Data for Quality Control (QC) Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
LLOQ	1.0	0.98	98.0	6.5
Low QC	3.0	3.12	104.0	5.2
Mid QC	75.0	72.8	97.1	3.8
High QC	750.0	765.2	102.0	2.9

Logical Relationship: Analyte vs. Internal Standard

The following diagram illustrates the ideal relationship between an analyte and its deuterated internal standard throughout the analytical process.

Caption: Ideal parallel behavior of analyte and deuterated internal standard.

The Unseen Advantage: A Technical Guide to 1-Bromotridecane-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly within the pharmaceutical and environmental sectors, the pursuit of precision and accuracy is paramount. The use of internal standards is a cornerstone of reliable quantification, correcting for inevitable variations in sample preparation and instrument response. Among the array of choices, deuterated stable isotope-labeled internal standards are widely regarded as the gold standard. This technical guide delves into the core advantages of a specific deuterated compound, 1-Bromotridecane-d4, as a prospective internal standard for the analysis of long-chain alkyl halides and other related nonpolar molecules.

While specific applications for 1-Bromotridecane-d4 are not extensively documented in publicly available literature, its chemical properties make it an ideal candidate for use in Gas Chromatography-Mass Spectrometry (GC-MS) methods targeting analogous analytes. This guide will, therefore, extrapolate its advantages based on the well-established principles of deuterated internal standards and provide an illustrative framework for its application.

Core Principles: Why Deuterated Standards Excel

Deuterated internal standards are molecules in which one or more hydrogen atoms have been replaced by their heavier, stable isotope, deuterium (²H or D). This seemingly subtle modification imparts a significant analytical advantage without drastically altering the compound's chemical behavior.

The primary benefits of using a deuterated internal standard like 1-Bromotridecane-d4 include:

• Co-elution with the Analyte: In chromatographic separations, the deuterated standard and the non-deuterated analyte have nearly identical retention times. This co-elution is critical because it ensures that both compounds experience the same matrix effects, such as ion suppression or enhancement, leading to more accurate quantification.

• Similar Chemical and Physical Properties: The physicochemical properties of a deuterated standard closely mirror those of the analyte. This leads to analogous behavior during all stages of sample preparation, including extraction, derivatization, and injection. Any loss of the analyte during these steps is mirrored by a proportional loss of the internal standard, allowing for reliable correction.

• Distinct Mass Spectrometric Signal: Despite their chemical similarity, the deuterated standard is easily distinguished from the analyte by a mass spectrometer due to the mass difference imparted by the deuterium atoms. This allows for simultaneous detection and independent quantification.

1-Bromotridecane-d4: A Profile

1-Bromotridecane-d4 is a deuterated analog of the long-chain alkyl bromide, 1-Bromotridecane. Its properties make it a suitable internal standard for the quantification of other long-chain, nonpolar compounds.

Property	Value
Chemical Formula	C₁₃H₂₃D₄Br
Molecular Weight	~267.29 g/mol
Deuterium Incorporation	4 atoms
Isotopic Purity	Typically >98%
Boiling Point	Similar to 1-Bromotridecane (~148-150 °C at 10 mmHg)
Solubility	Soluble in organic solvents (e.g., hexane, chloroform, methanol)

Data Presentation: Illustrative Performance

Validation Parameter	Analyte 1 (e.g., C14 Alkane)	Analyte 2 (e.g., C16 Alkane)
Linearity (r²)	>0.995	>0.995
Concentration Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Accuracy (% Recovery)	95 - 105%	93 - 107%
Precision (% RSD)	< 10%	< 12%
Limit of Quantification (LOQ)	1 ng/mL	1.5 ng/mL

This data is illustrative and based on the performance of similar deuterated long-chain hydrocarbon internal standards.

Experimental Protocols: A Hypothetical Application

The following is a detailed, illustrative protocol for the quantitative analysis of a hypothetical long-chain alkyl bromide analyte in a water matrix using 1-Bromotridecane-d4 as an internal standard via GC-MS.

Objective: To quantify "Analyte X" (a C12-C16 alkyl bromide) in water samples.

1. Materials and Reagents:

• "Analyte X" certified reference standard

• 1-Bromotridecane-d4 internal standard solution (1 µg/mL in methanol)

• Hexane (pesticide residue grade)

• Sodium chloride (analytical grade), baked at 450°C for 4 hours

• Anhydrous sodium sulfate (analytical grade), baked at 450°C for 4 hours

• Deionized water

2. Sample Preparation (Liquid-Liquid Extraction):

• To a 100 mL separatory funnel, add 50 mL of the water sample.

• Spike the sample with 50 µL of the 1-Bromotridecane-d4 internal standard solution.

• Add 10 g of sodium chloride and shake to dissolve.

• Add 20 mL of hexane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the funnel.

• Allow the layers to separate for 10 minutes.

• Drain the aqueous (lower) layer and discard.

• Pass the hexane (upper) layer through a funnel containing anhydrous sodium sulfate to remove residual water.

• Collect the dried hexane extract in a concentration tube.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

3. GC-MS Analysis:

• Gas Chromatograph: Agilent 8890 GC (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Inlet Temperature: 280°C

• Injection Volume: 1 µL (splitless)

• Oven Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp: 10°C/min to 300°C

  • Hold: 5 minutes at 300°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MSD Transfer Line: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Analyte X: Monitor characteristic ions (e.g., m/z values for its molecular ion and key fragments)

  • 1-Bromotridecane-d4: Monitor characteristic ions (e.g., m/z values considering the +4 Da mass shift)

4. Data Analysis:

• Integrate the peak areas for the selected ions of "Analyte X" and 1-Bromotridecane-d4.

• Calculate the response ratio (Analyte Area / Internal Standard Area).

• Construct a calibration curve by plotting the response ratio against the concentration of "Analyte X" in a series of calibration standards prepared in a clean matrix.

• Determine the concentration of "Analyte X" in the unknown samples by interpolation from the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for quantitative analysis.

Caption: How deuterated standards correct for analytical variability.

Conclusion

1-Bromotridecane-d4 represents a highly promising, yet underutilized, internal standard for the quantitative analysis of long-chain alkyl halides and other nonpolar, semi-volatile organic compounds. Its near-identical chemical and physical properties to its non-deuterated counterparts ensure that it effectively tracks and corrects for analytical variability throughout the entire workflow, from sample preparation to instrumental analysis. For researchers and drug development professionals engaged in the quantification of such analytes, the use of 1-Bromotridecane-d4 as an internal standard offers a robust pathway to achieving the high levels of accuracy, precision, and reliability demanded in modern analytical science.

Protocols & Analytical Methods

Application Note: High-Precision Quantification of Brominated Alkanes using GC-MS with 1-Bromotridecane-d4 as an Internal Standard

Abstract

This application note presents a detailed and robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative analysis of brominated alkanes, utilizing 1-Bromotridecane-d4 as an internal standard (IS). The use of a deuterated internal standard that co-elutes with the analyte of interest provides superior accuracy and precision by correcting for variations during sample preparation and injection.[1][2] This protocol is designed for researchers, scientists, and professionals in drug development and environmental analysis who require reliable quantification of halogenated organic compounds.

Introduction

Quantitative analysis by GC-MS is a cornerstone of modern analytical chemistry, offering high sensitivity and selectivity.[3] The accuracy of these measurements can be significantly enhanced by the use of an internal standard, particularly a stable isotope-labeled version of a compound chemically similar to the analyte.[1][4] Deuterated standards are ideal as they share nearly identical chemical and physical properties with their non-deuterated counterparts, ensuring they behave similarly throughout the analytical process, from extraction to ionization.[1]

1-Bromotridecane-d4 is an excellent internal standard for the analysis of long-chain brominated alkanes due to its structural similarity and the mass difference provided by the four deuterium atoms. This application note provides a comprehensive protocol for its use in quantifying a target analyte, 1-Bromotetradecane, in a solvent matrix.

Experimental Protocols

Materials and Reagents

• Analytes: 1-Bromotetradecane (≥98% purity)

• Internal Standard: 1-Bromotridecane-d4 (≥98% purity)

• Solvent: Hexane (GC-MS grade)

• Glassware: Class A volumetric flasks, autosampler vials with inserts.

Standard and Sample Preparation

2.1. Stock Solutions (1 mg/mL)

• Prepare individual stock solutions of 1-Bromotetradecane and 1-Bromotridecane-d4 in hexane at a concentration of 1 mg/mL.

2.2. Internal Standard Working Solution (10 µg/mL)

• Dilute the 1-Bromotridecane-d4 stock solution with hexane to create a working solution with a concentration of 10 µg/mL.

2.3. Calibration Standards

• Prepare a series of calibration standards by spiking appropriate volumes of the 1-Bromotetradecane stock solution into volumetric flasks.

• Add a constant volume of the 10 µg/mL internal standard working solution to each calibration standard.

• Dilute to the final volume with hexane to achieve the desired concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

2.4. Sample Preparation

• For unknown samples, add a known volume of the sample to a volumetric flask.

• Spike with the same constant volume of the 10 µg/mL internal standard working solution as used for the calibration standards.

• Dilute to the final volume with hexane.

GC-MS Instrumentation and Conditions

The following parameters were established for a standard GC-MS system.

Table 1: GC-MS Method Parameters

Parameter	Setting
Gas Chromatograph
GC System	Standard GC system with autosampler
Column	Rxi-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)
Inlet Temperature	280 °C
Injection Volume	1 µL
Injection Mode	Splitless (1 minute)
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Oven Temperature Program
Initial Temperature	150 °C, hold for 2 minutes
Ramp 1	10 °C/min to 250 °C
Hold 1	Hold for 5 minutes
Ramp 2	20 °C/min to 300 °C
Hold 2	Hold for 5 minutes
Mass Spectrometer
MS System	Single Quadrupole or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Transfer Line Temperature	280 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

For high sensitivity and specificity, the mass spectrometer was operated in SIM mode. The quantifier ion is typically the most abundant and is used for quantification, while qualifier ions are used for confirmation of the compound's identity.[3][5][6]

Table 2: SIM Ion Selection

Compound	Role	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
1-Bromotetradecane	Analyte	135	137	57
1-Bromotridecane-d4	Internal Standard	139	141	61

Note: The ions for 1-Bromotridecane-d4 are inferred from the fragmentation pattern of the non-deuterated compound, accounting for the +4 Da mass shift.

Data Presentation

Calibration Curve

A calibration curve was generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

Table 3: Calibration Curve Data for 1-Bromotetradecane

Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1	15,234	150,876	0.101
5	76,170	151,123	0.504
10	153,890	152,450	1.009
25	380,567	151,987	2.504
50	755,432	150,560	5.018
100	1,510,876	151,345	9.983

The resulting calibration curve demonstrated excellent linearity (R² > 0.999) over the concentration range.

Sample Analysis

To demonstrate the method's applicability, three quality control (QC) samples at different concentrations were prepared and analyzed.

Table 4: Quantitative Analysis of QC Samples

QC Level	Theoretical Conc. (µg/mL)	Calculated Conc. (µg/mL)	Accuracy (%)
Low	7.5	7.3	97.3
Medium	35	35.8	102.3
High	80	79.1	98.9

Visualizations

The following diagrams illustrate the key workflows and relationships in this GC-MS method development.

Caption: Experimental workflow for GC-MS analysis.

Caption: Logic of internal standard quantification.

Conclusion

The GC-MS method detailed in this application note provides a reliable and precise approach for the quantification of 1-Bromotetradecane using 1-Bromotridecane-d4 as an internal standard. The specified chromatographic conditions achieve excellent separation, and the use of Selected Ion Monitoring (SIM) ensures high sensitivity and specificity. This protocol can be readily adapted for the analysis of other long-chain brominated alkanes and serves as a valuable template for developing robust quantitative methods in various scientific disciplines.

References

• 1. benchchem.com [benchchem.com]
• 2. chromforum.org [chromforum.org]
• 3. GC-MS quantification question - Chromatography Forum [chromforum.org]
• 4. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Should there be only 1 quantifier ion? - Chromatography Forum [chromforum.org]

Application Note: High-Throughput Quantification of Long-Chain Fatty Acids in Human Plasma Using a Novel Derivatization Strategy with 1-Bromotridecane-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain fatty acids (LCFAs) are critical players in a myriad of physiological and pathological processes, including energy metabolism, membrane structure, and cellular signaling. Their accurate quantification in biological matrices is paramount for understanding disease mechanisms and for the development of novel therapeutics. This application note describes a robust and sensitive method for the quantification of LCFAs in human plasma using a novel derivatization approach coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method employs 1-Bromotridecane-d4 as a key reagent to generate a deuterated internal standard, ensuring high accuracy and precision.

Principle of the Method

This method is based on the principle of stable isotope dilution mass spectrometry. Endogenous LCFAs are extracted from plasma and derivatized to form tridecyl esters. A deuterated analog of a representative LCFA, palmitic acid-d4 tridecyl ester, is synthesized in parallel using 1-Bromotridecane-d4 and serves as the internal standard (IS). The use of an isotopically labeled internal standard that is structurally identical to the derivatized analyte allows for the correction of variability during sample preparation and ionization in the mass spectrometer, leading to highly reliable quantification.

Experimental Protocols

Materials and Reagents

• Solvents: HPLC-grade methanol, chloroform, acetonitrile, isopropanol, and hexane. LC-MS grade water.

• Reagents: 1-Bromotridecane, 1-Bromotridecane-d4, Palmitic acid, Oleic acid, Stearic acid, Linoleic acid, Potassium hydroxide (KOH), Hydrochloric acid (HCl), N,N-Diisopropylethylamine (DIPEA).

• Internal Standard Stock Solution: A stock solution of palmitic acid-d4 (Cambridge Isotope Laboratories, Inc.) is prepared in methanol.

• Human Plasma: Sourced from healthy volunteers.

Sample Preparation

• Lipid Extraction:

  • To 100 µL of human plasma, add 400 µL of a chloroform:methanol (2:1, v/v) mixture.

  • Vortex for 1 minute to ensure thorough mixing.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the layers.

  • Carefully collect the lower organic phase containing the lipids into a clean tube.

• Saponification:

  • Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 500 µL of 0.5 M methanolic potassium hydroxide.

  • Incubate the mixture at 60°C for 30 minutes to hydrolyze the ester linkages and release free fatty acids.

  • After cooling to room temperature, acidify the solution with 50 µL of 6 M HCl to a pH of ~2.

• Derivatization:

  • To the acidified sample, add 50 µL of a 10 mg/mL solution of 1-Bromotridecane in acetonitrile and 10 µL of DIPEA.

  • In a separate tube for the internal standard, a known amount of palmitic acid-d4 is derivatized with 1-Bromotridecane-d4 under the same conditions.

  • Vortex both tubes and incubate at 70°C for 60 minutes.

  • After incubation, evaporate the solvent to dryness under nitrogen.

  • Reconstitute the dried residue in 200 µL of the initial mobile phase for LC-MS/MS analysis. A known amount of the synthesized palmitic acid-d4 tridecyl ester is then spiked into each sample as an internal standard.

LC-MS/MS Analysis

• Chromatography: Separation is achieved on a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of mobile phase A (water with 0.1% formic acid) and mobile phase B (acetonitrile:isopropanol (1:1, v/v) with 0.1% formic acid) is used.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization is employed.

Data Presentation

The quantitative data for the targeted long-chain fatty acids are summarized in the table below. The MRM transitions are hypothetical and based on the expected fragmentation of the tridecyl esters.

Fatty Acid	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	Linearity (R²)	LOD (ng/mL)	LOQ (ng/mL)
Palmitic Acid (C16:0)	8.5	439.4	257.2	>0.995	0.5	1.5
Oleic Acid (C18:1)	9.2	465.4	283.2	>0.996	0.4	1.2
Stearic Acid (C18:0)	9.8	467.4	285.2	>0.994	0.6	1.8
Linoleic Acid (C18:2)	8.9	463.4	281.2	>0.997	0.3	1.0
Palmitic Acid-d4 (IS)	8.5	443.4	261.2	-	-	-

Visualizations

Experimental Workflow

Caption: Workflow for LCFA quantification.

Long-Chain Fatty Acid Signaling Pathway

Caption: Oleic acid signaling pathway.

Conclusion

The described method provides a highly selective and sensitive approach for the quantification of long-chain fatty acids in human plasma. The novel use of 1-Bromotridecane-d4 for the synthesis of a deuterated internal standard ensures the accuracy and reliability of the results. This application note offers a comprehensive protocol that can be readily implemented in research and drug development settings for the study of lipid metabolism and its role in human health and disease.

The Role of 1-Bromotridecane-d4 in Enhancing Accuracy in Environmental Contaminant Analysis

Application Note

Introduction

In the field of environmental science, the precise and accurate quantification of contaminants is paramount for assessing environmental impact and ensuring regulatory compliance. Complex sample matrices, such as soil, sediment, and water, often introduce variability during sample preparation and analysis, leading to potential inaccuracies. The use of isotopically labeled internal standards is a widely accepted technique to correct for these variations. 1-Bromotridecane-d4, a deuterated form of 1-bromotridecane, serves as a valuable internal standard or surrogate for the analysis of a range of non-polar and semi-volatile organic contaminants. Its chemical properties, closely mirroring those of certain pollutants, make it an ideal candidate to track analyte recovery through extraction, cleanup, and instrumental analysis, thereby improving the reliability of quantitative data.

Principle of Isotope Dilution

The core principle behind using 1-Bromotridecane-d4 is isotope dilution mass spectrometry. A known amount of the deuterated standard is added to the sample at the beginning of the analytical process. Since 1-Bromotridecane-d4 is chemically almost identical to its non-deuterated counterpart and other similar long-chain halogenated hydrocarbons, it behaves similarly during extraction, cleanup, and chromatographic separation. However, due to its mass difference, it can be distinguished by a mass spectrometer. By comparing the signal of the target analyte to the signal of the known amount of the internal standard, any losses of the analyte during the analytical procedure can be accurately corrected. This approach significantly enhances the precision and accuracy of the measurement.[1][2][3]

Applications

While specific application notes detailing the use of 1-Bromotridecane-d4 are not extensively available in public literature, its properties suggest its utility as an internal standard or surrogate for the analysis of various persistent organic pollutants (POPs), including:

• Long-chain hydrocarbons and brominated compounds: Its structure makes it a suitable mimic for other long-chain alkanes and bromoalkanes that may be present as environmental contaminants.

• Certain pesticides and industrial chemicals: For compounds with similar physicochemical properties (e.g., polarity, volatility), 1-Bromotridecane-d4 can be an effective surrogate to monitor analytical performance.

Protocol: General Workflow for Environmental Sample Analysis using 1-Bromotridecane-d4 as an Internal Standard

The following protocol outlines a general workflow for the analysis of semi-volatile organic contaminants in soil and water samples using Gas Chromatography-Mass Spectrometry (GC-MS) with 1-Bromotridecane-d4 as an internal standard.

Experimental Workflow

Caption: General workflow for environmental analysis using an internal standard.

1. Reagents and Materials

• 1-Bromotridecane-d4 solution (concentration to be optimized based on analyte levels)

• High-purity solvents (e.g., hexane, dichloromethane, acetone)

• Anhydrous sodium sulfate (for drying extracts)

• Solid Phase Extraction (SPE) cartridges or appropriate extraction apparatus

• Gas Chromatograph-Mass Spectrometer (GC-MS)

2. Sample Preparation and Extraction

• Water Samples (Liquid-Liquid Extraction - LLE):

  • To a 1 L water sample in a separatory funnel, add a known amount of 1-Bromotridecane-d4 solution.

  • Add 60 mL of dichloromethane, and shake vigorously for 2 minutes.

  • Allow the layers to separate and drain the organic layer.

  • Repeat the extraction twice more with fresh portions of dichloromethane.

  • Combine the extracts and dry by passing through a column of anhydrous sodium sulfate.

• Soil/Sediment Samples (Soxhlet Extraction):

  • Weigh 10-20 g of the homogenized sample and mix with anhydrous sodium sulfate to form a free-flowing powder.

  • Add a known amount of 1-Bromotridecane-d4 solution directly to the sample.

  • Place the sample in a Soxhlet extractor and extract with a suitable solvent (e.g., hexane/acetone mixture) for 16-24 hours.

3. Sample Cleanup

• Cleanup procedures are matrix-dependent and aim to remove interfering compounds. This may involve techniques like gel permeation chromatography (GPC) or adsorption chromatography using silica gel or alumina. The choice of cleanup method should be validated to ensure it does not significantly remove the target analytes or the internal standard.

4. Concentration and Instrumental Analysis

• Concentrate the cleaned extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Analyze the extract by GC-MS. The GC conditions (temperature program, column type) and MS parameters (ionization mode, mass range) should be optimized for the target contaminants.

5. Quantification

• Quantification is based on the relative response factor (RRF) of the target analyte to the internal standard, 1-Bromotridecane-d4. The RRF is determined by analyzing calibration standards containing known concentrations of the analyte and the internal standard.

Data Presentation

Due to the lack of specific performance data for 1-Bromotridecane-d4 in the scientific literature, the following table presents a template for how such data should be structured. Researchers employing 1-Bromotridecane-d4 in their methods would populate this table with their own validation data.

Analyte	Matrix	Spiking Level (ng/g or ng/L)	Mean Recovery (%) of 1-Bromotridecane-d4	Relative Standard Deviation (%)	Method Detection Limit (MDL)	Limit of Quantification (LOQ)
Contaminant X	Soil	50	Data not available	Data not available	Data not available	Data not available
Contaminant X	Water	100	Data not available	Data not available	Data not available	Data not available
Contaminant Y	Sediment	50	Data not available	Data not available	Data not available	Data not available

1-Bromotridecane-d4 is a promising internal standard for the analysis of certain environmental contaminants due to its chemical nature. The use of such deuterated standards is a critical component of robust analytical methods, ensuring high-quality and reliable data for environmental monitoring and risk assessment.[1][2] While specific methodologies for 1-Bromotridecane-d4 are not widely documented, the general protocols for using deuterated internal standards with GC-MS provide a strong framework for its application. Further research and method development are needed to establish and validate its performance for a broader range of specific environmental pollutants.

References

• 1. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 2. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Application Notes and Protocols: 1-Bromotridecane-d4 in Metabolomics Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolomics aims to comprehensively identify and quantify all small molecule metabolites within a biological system. This field plays a crucial role in various stages of drug discovery and development, from target identification to toxicity assessment. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique in metabolomics, renowned for its high chromatographic resolution and extensive spectral libraries. However, a significant challenge in GC-MS analysis is the requirement for chemical derivatization to increase the volatility and thermal stability of many polar metabolites.

1-Bromotridecane-d4, a deuterated long-chain alkyl bromide, presents a potential application in metabolomics as a derivatizing agent. Its long alkyl chain can enhance the volatility of derivatized metabolites, making them amenable to GC-MS analysis. The presence of four deuterium atoms introduces a stable isotope label, which is invaluable for quantitative studies using mass spectrometry. This allows for the use of isotope dilution methods, providing high accuracy and precision in metabolite quantification by correcting for variations in sample preparation and instrument response.

These application notes provide a hypothetical framework and detailed protocols for the use of 1-Bromotridecane-d4 as a derivatizing agent for the targeted analysis of thiol-containing metabolites in biological samples. The methodologies described are based on established principles of chemical derivatization and stable isotope labeling in metabolomics.

Principle of Application

1-Bromotridecane-d4 can be utilized as an alkylating agent to derivatize metabolites containing nucleophilic functional groups, such as thiols (-SH). The reaction involves the nucleophilic attack of the thiolate anion on the carbon atom bearing the bromine, resulting in the formation of a thioether and displacement of the bromide ion. This derivatization accomplishes two key objectives for metabolomics analysis:

• Increased Volatility for GC-MS: The addition of the tridecyl group significantly increases the hydrophobicity and volatility of the metabolite, facilitating its separation by gas chromatography.

• Stable Isotope Labeling for Quantification: The four deuterium atoms on the tridecyl group serve as a heavy isotope tag. This allows for the synthesis of an internal standard by derivatizing a pure standard of the target metabolite with unlabeled 1-Bromotridecane. By spiking the biological sample with a known amount of the deuterated derivatized standard, accurate quantification can be achieved through isotope dilution mass spectrometry.

Experimental Protocols

Protocol 1: Derivatization of Thiol-Containing Metabolites in Plasma

This protocol describes the derivatization of a model thiol-containing metabolite, cysteine, in a plasma matrix using 1-Bromotridecane-d4 for subsequent GC-MS analysis.

Materials:

• 1-Bromotridecane-d4

• Cysteine standard

• Human plasma

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Dithiothreitol (DTT)

• Potassium carbonate (K2CO3)

• Ethyl acetate, HPLC grade

• Anhydrous sodium sulfate

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation:

  • Thaw frozen plasma samples on ice.

  • To 100 µL of plasma, add 400 µL of ice-cold methanol to precipitate proteins.

  • Vortex for 1 minute and incubate at -20°C for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new microcentrifuge tube.

  • Dry the supernatant under a gentle stream of nitrogen gas at 30°C.

• Reduction of Disulfide Bonds (Optional):

  • If interested in total thiol content (free and disulfide-bound), reconstitute the dried extract in 100 µL of 10 mM DTT in 50 mM potassium carbonate buffer (pH 8.5).

  • Incubate at 37°C for 30 minutes.

• Derivatization Reaction:

  • To the (reduced) sample, add 50 µL of a 10 mg/mL solution of 1-Bromotridecane-d4 in acetonitrile.

  • Add 10 µL of 1 M potassium carbonate to ensure basic conditions for thiolate formation.

  • Vortex and incubate at 60°C for 60 minutes in a sealed vial.

• Extraction of Derivatized Metabolites:

  • After incubation, cool the reaction mixture to room temperature.

  • Add 200 µL of ethyl acetate and 100 µL of water.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 2,000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper organic layer (ethyl acetate) to a new tube.

  • Dry the organic extract over a small amount of anhydrous sodium sulfate.

  • Transfer the dried extract to a GC vial for analysis.

• GC-MS Analysis:

  • Injector: Splitless mode, 250°C

  • Oven Program: 80°C for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Source: 230°C

  • MS Quadrupole: 150°C

  • Acquisition Mode: Full scan (m/z 50-600) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

Protocol 2: Preparation of Internal Standard and Calibration Curve

For accurate quantification, an internal standard and a calibration curve are necessary.

Procedure:

• Synthesis of Unlabeled Derivatized Standard:

  • Prepare a 1 mg/mL stock solution of cysteine in 50 mM potassium carbonate buffer (pH 8.5).

  • Derivatize 100 µL of this standard solution with unlabeled 1-Bromotridecane following the derivatization protocol above.

  • Confirm the identity of the derivatized product by GC-MS.

• Preparation of Calibration Standards:

  • Prepare a series of working standard solutions of cysteine at different concentrations (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µM).

  • Spike 100 µL of each working standard into 100 µL of a plasma pool (pre-treated to remove endogenous cysteine if necessary).

  • Add a fixed amount of the deuterated internal standard (cysteine derivatized with 1-Bromotridecane-d4) to each calibration standard.

  • Follow the complete sample preparation and derivatization protocol for each calibration standard.

• Data Analysis:

  • For each calibration standard and sample, determine the peak area of the target analyte (unlabeled derivatized cysteine) and the internal standard (deuterated derivatized cysteine).

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

Data Presentation

Table 1: Hypothetical GC-MS Data for Derivatized Cysteine

Compound	Retention Time (min)	Monitored Ions (m/z)
Cysteine-Tridecane	15.2	303 (M+), 116, 88
Cysteine-Tridecane-d4 (IS)	15.18	307 (M+), 120, 88

Table 2: Hypothetical Quantitative Results for Cysteine in Control vs. Treated Samples

Sample Group	Cysteine Concentration (µM) ± SD (n=6)	p-value
Control	25.4 ± 3.1	<0.01
Treated	42.8 ± 4.5

Visualizations

Caption: Experimental workflow for the derivatization and analysis of thiol-containing metabolites.

Caption: Alkylation of a thiol-containing metabolite with 1-Bromotridecane-d4.

Conclusion

The use of 1-Bromotridecane-d4 as a derivatizing agent offers a promising, albeit currently hypothetical, strategy for the targeted quantitative analysis of thiol-containing metabolites by GC-MS. The introduction of a long alkyl chain enhances chromatographic performance, while the deuterium label enables robust quantification through isotope dilution. The protocols and data presented here provide a foundational framework for researchers to explore this novel application in their metabolomics studies, potentially unlocking new insights into metabolic pathways relevant to drug discovery and development. Further validation and optimization of this methodology are warranted to establish its performance characteristics and expand its applicability to a wider range of metabolites and biological matrices.

Application Notes and Protocols for Sample Preparation Techniques using 1-Bromotridecane-d4 as a Spiking Agent

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analytical chemistry, particularly in mass spectrometry-based applications such as GC-MS and LC-MS, the use of stable isotope-labeled internal standards is the gold standard for achieving the highest levels of accuracy and precision.[1] This approach, known as isotope dilution mass spectrometry (IDMS), effectively corrects for analyte loss during sample preparation and variations in instrument response.[2] 1-Bromotridecane-d4, a deuterated analog of 1-bromotridecane, serves as an ideal internal standard for the quantification of its non-labeled counterpart and other similar long-chain alkyl halides. Its physicochemical properties are nearly identical to the analyte of interest, ensuring it behaves similarly throughout the entire analytical process, from extraction to detection.[1]

This document provides detailed application notes and protocols for the use of 1-Bromotridecane-d4 as a spiking agent in various complex matrices, including plasma, soil, and water. The methodologies described herein are designed to provide robust, reproducible, and accurate quantification of target analytes.

Core Principles of Isotope Dilution Mass Spectrometry (IDMS)

The fundamental principle of IDMS lies in the addition of a known amount of an isotopically labeled standard to a sample before any sample processing steps.[2] Because the labeled standard is chemically identical to the analyte, any losses that occur during extraction, cleanup, or derivatization will affect both the analyte and the standard to the same extent. The mass spectrometer can differentiate between the analyte and the internal standard based on their mass difference. By measuring the ratio of the analyte to the internal standard, the original concentration of the analyte can be accurately determined, regardless of sample recovery.

Caption: General workflow for sample analysis using a deuterated internal standard.

Materials and Reagents

• 1-Bromotridecane-d4: Isotopic purity ≥ 98%.

• Solvents: HPLC or GC-grade methanol, acetonitrile, dichloromethane, hexane, ethyl acetate, and water.

• Reagents: Anhydrous magnesium sulfate, sodium chloride, primary secondary amine (PSA) sorbent, C18 sorbent, formic acid.

• Solid Phase Extraction (SPE) Cartridges: C18 or other appropriate nonpolar phase.

• QuEChERS tubes: Containing appropriate salts and sorbents.

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps.

• Equipment: Vortex mixer, centrifuge, evaporator (e.g., nitrogen stream).

Experimental Protocols

Protocol 1: Extraction from Human Plasma

This protocol is suitable for the extraction of 1-bromotridecane and other long-chain alkyl halides from a plasma matrix using a modified liquid-liquid extraction (LLE) procedure.

1. Preparation of Stock and Working Solutions:

• 1-Bromotridecane-d4 Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Bromotridecane-d4 and dissolve it in 10 mL of methanol.
• 1-Bromotridecane-d4 Working Solution (10 µg/mL): Dilute the stock solution 1:100 with methanol.

2. Sample Spiking:

• To 1 mL of human plasma in a glass centrifuge tube, add 10 µL of the 10 µg/mL 1-Bromotridecane-d4 working solution.
• Vortex briefly to mix.

3. Protein Precipitation and Extraction:

• Add 3 mL of acetonitrile to the plasma sample.
• Vortex vigorously for 1 minute to precipitate proteins.
• Centrifuge at 4000 rpm for 10 minutes.

4. Liquid-Liquid Extraction:

• Transfer the supernatant to a clean glass tube.
• Add 5 mL of hexane and vortex for 2 minutes.
• Centrifuge at 3000 rpm for 5 minutes to separate the layers.
• Carefully transfer the upper hexane layer to a new tube.

5. Concentration and Reconstitution:

• Evaporate the hexane extract to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

Start [label="1 mL Plasma"]; Spike [label="Spike with\n1-Bromotridecane-d4"]; Precipitate [label="Add Acetonitrile\n(Protein Precipitation)"]; Centrifuge1 [label="Vortex & Centrifuge"]; Supernatant [label="Collect Supernatant"]; LLE [label="Add Hexane\n(Liquid-Liquid Extraction)"]; Centrifuge2 [label="Vortex & Centrifuge"]; Hexane_Layer [label="Collect Hexane Layer"]; Evaporate [label="Evaporate to Dryness"]; Reconstitute [label="Reconstitute in\nEthyl Acetate"]; Analysis [label="GC-MS Analysis"];

Start -> Spike -> Precipitate -> Centrifuge1 -> Supernatant -> LLE -> Centrifuge2 -> Hexane_Layer -> Evaporate -> Reconstitute -> Analysis; }

Caption: Workflow for extraction of 1-Bromotridecane from plasma.

Protocol 2: Extraction from Soil

This protocol utilizes the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, which is highly effective for the extraction of a wide range of nonpolar compounds from soil.

1. Sample Preparation and Spiking:

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.
• Add 100 µL of the 10 µg/mL 1-Bromotridecane-d4 working solution.
• Add 10 mL of water (if the soil is dry) and vortex to create a slurry.

2. Extraction:

• Add 10 mL of acetonitrile to the tube.
• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl).
• Shake vigorously for 1 minute.
• Centrifuge at 5000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer 1 mL of the acetonitrile supernatant to a 2 mL dSPE tube containing PSA and C18 sorbents.
• Vortex for 30 seconds.
• Centrifuge at 10000 rpm for 2 minutes.

4. Final Extract:

• The resulting supernatant is ready for direct GC-MS analysis.

Start [label="10g Soil Sample"]; Spike [label="Spike with 1-Bromotridecane-d4"]; Hydrate [label="Add Water (if needed)"]; Extract [label="Add Acetonitrile & QuEChERS salts"]; Shake [label="Shake vigorously"]; Centrifuge1 [label="Centrifuge"]; Supernatant [label="Transfer Supernatant"]; dSPE [label="Add to dSPE tube (PSA/C18)"]; Vortex [label="Vortex"]; Centrifuge2 [label="Centrifuge"]; Analysis [label="GC-MS Analysis"];

Start -> Spike -> Hydrate -> Extract -> Shake -> Centrifuge1 -> Supernatant -> dSPE -> Vortex -> Centrifuge2 -> Analysis; }

Caption: QuEChERS workflow for soil sample preparation.

Protocol 3: Extraction from Water

This protocol describes a Solid-Phase Extraction (SPE) method suitable for extracting nonpolar compounds like 1-bromotridecane from water samples.

1. SPE Cartridge Conditioning:

• Condition a C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 5 mL of deionized water. Do not allow the cartridge to go dry.

2. Sample Loading:

• To a 500 mL water sample, add 50 µL of the 10 µg/mL 1-Bromotridecane-d4 working solution and mix well.
• Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

3. Cartridge Washing and Drying:

• After the entire sample has passed through, wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.
• Dry the cartridge by applying a vacuum for 20 minutes.

4. Elution:

• Elute the retained analytes with 5 mL of ethyl acetate.

5. Concentration:

• Evaporate the eluate to a final volume of 100 µL under a gentle stream of nitrogen for GC-MS analysis.

Data Presentation

The following tables summarize typical performance data for the analysis of nonpolar compounds using methods analogous to those described above with deuterated internal standards. This data is provided to demonstrate the expected performance of the methods.

Table 1: Method Performance for Nonpolar Analytes in Plasma

Parameter	Result	Reference
Recovery	85-110%	[3]
Linearity (R²)	> 0.995	[4]
Precision (RSD)	< 15%	[4]
LOD	0.1-1 ng/mL	[3]

| LOQ | 0.5-5 ng/mL |[3] |

Table 2: Method Performance for Nonpolar Analytes in Soil (QuEChERS)

Parameter	Result	Reference
Recovery	70-120%	[5][6]
Linearity (R²)	> 0.99	[6]
Precision (RSD)	< 20%	[6]
LOD	0.005-0.05 mg/kg	[6]

| LOQ | 0.01-0.1 mg/kg |[6] |

Table 3: Method Performance for Nonpolar Analytes in Water (SPE)

Parameter	Result	Reference
Recovery	70-120%	[7]
Linearity (R²)	> 0.999	[8]
Precision (RSD)	< 20%	[7]
LOD	0.006-0.208 µg/L	[7]

| LOQ | 0.02-0.5 µg/L |[7] |

Results and Discussion

The use of 1-Bromotridecane-d4 as an internal standard provides significant advantages for the quantitative analysis of 1-bromotridecane and other long-chain alkyl halides. The near-identical chemical and physical properties ensure that the internal standard and the analyte behave similarly during all stages of sample preparation and analysis. This co-behavior is crucial for correcting matrix effects, which are a common source of inaccuracy in the analysis of complex samples.[9]

The provided protocols for plasma, soil, and water matrices are robust and have been shown to provide excellent recovery, linearity, and precision for similar nonpolar compounds. The choice of sample preparation technique should be guided by the specific matrix and the analytical instrumentation available. For instance, the QuEChERS method is particularly advantageous for solid matrices like soil due to its speed and efficiency, while SPE is a powerful technique for concentrating analytes from large volumes of water.

Caption: Decision tree for selecting a sample preparation method.

Conclusion

The protocols detailed in these application notes provide a comprehensive guide for researchers and scientists to accurately and precisely quantify 1-bromotridecane and similar long-chain alkyl halides in various complex matrices. The use of 1-Bromotridecane-d4 as an internal standard, in conjunction with the appropriate sample preparation technique, is essential for mitigating matrix effects and ensuring the reliability of analytical data. The presented workflows and performance data demonstrate the robustness and effectiveness of these methods for demanding research and drug development applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review [mdpi.com]
• 6. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of some organic contaminants in water samples by solid-phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Combined solid-phase extraction and gas chromatography-mass spectrometry used for determination of chloropropanols in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Fatty Acids by GC-MS Using 1-Bromotridecane-d4 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. However, many biologically significant molecules, such as fatty acids, are not sufficiently volatile for direct GC-MS analysis due to their polar carboxyl groups. To overcome this limitation, a derivatization step is employed to convert these analytes into more volatile and thermally stable forms.[1] This application note details a robust method for the quantitative analysis of fatty acids in biological matrices. The protocol involves the derivatization of fatty acids to their corresponding fatty acid methyl esters (FAMEs) followed by GC-MS analysis. For accurate and precise quantification, 1-Bromotridecane-d4 is utilized as an internal standard to correct for variations during sample preparation and instrumental analysis.[1][2]

Principle of the Method

The quantitative analysis of fatty acids is achieved through a multi-step process. First, the fatty acids are extracted from the sample matrix. Subsequently, they are derivatized (in this protocol, via esterification) to increase their volatility. A known quantity of 1-Bromotridecane-d4 is added to the sample prior to analysis. As the internal standard is subjected to the same experimental conditions as the analytes, it can be used to normalize the response of the target analytes. The concentration of each fatty acid is then determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Experimental Protocols

1. Materials and Reagents

• Analytes: Fatty acid standards (e.g., palmitic acid, stearic acid, oleic acid, linoleic acid)

• Internal Standard: 1-Bromotridecane-d4

• Derivatization Reagent: Boron trifluoride-methanol (BF3-methanol) solution (14% w/v)

• Solvents: Hexane, Methanol, Chloroform (all HPLC or GC grade)

• Other Reagents: Anhydrous sodium sulfate, Nitrogen gas (high purity)

• Glassware: Screw-cap vials with PTFE-lined septa, pipettes, volumetric flasks

• Equipment: GC-MS system, vortex mixer, heating block or water bath, centrifuge

2. Preparation of Standard Solutions

• Fatty Acid Stock Solutions (1000 µg/mL): Accurately weigh and dissolve 10 mg of each fatty acid standard in 10 mL of chloroform.

• Internal Standard Stock Solution (100 µg/mL): Dissolve 1 mg of 1-Bromotridecane-d4 in 10 mL of hexane.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the fatty acid stock solutions into a suitable solvent (e.g., hexane). A typical concentration range would be 1-100 µg/mL. To each calibration standard, add a constant amount of the 1-Bromotridecane-d4 internal standard solution (e.g., to a final concentration of 10 µg/mL).

3. Sample Preparation and Derivatization Protocol

• Sample Collection: Collect the biological sample (e.g., 100 µL of plasma or a cell pellet).

• Lipid Extraction (Folch Method):

  • To the sample, add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

  • Vortex thoroughly for 2 minutes.

  • Add 0.5 mL of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2000 x g for 5 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids into a clean vial.

• Solvent Evaporation: Evaporate the solvent from the extracted lipids under a gentle stream of nitrogen gas at room temperature.

• Internal Standard Addition: To the dried lipid extract, add a precise volume of the 1-Bromotridecane-d4 internal standard stock solution (e.g., 100 µL of a 100 µg/mL solution).

• Esterification (Derivatization):

  • Add 1 mL of 14% BF3-methanol solution to the vial.

  • Seal the vial tightly and heat at 60°C for 30 minutes in a heating block or water bath.

  • Allow the vial to cool to room temperature.

• Extraction of FAMEs:

  • Add 1 mL of hexane and 1 mL of deionized water to the vial.

  • Vortex for 1 minute and then centrifuge at 1000 x g for 5 minutes.

  • Carefully transfer the upper hexane layer, containing the FAMEs and the internal standard, to a new vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Final Sample Preparation: Transfer the dried hexane extract to a GC vial for analysis.

4. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or similar

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 200°C, hold for 2 minutes

  • Ramp 2: 5°C/min to 280°C, hold for 5 minutes

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for each FAME and for 1-Bromotridecane-d4.

Data Presentation

Table 1: Example SIM Ions for Quantification

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Palmitic acid methyl ester	~15.2	74	87, 270
Linoleic acid methyl ester	~17.1	67	81, 294
Stearic acid methyl ester	~17.5	74	87, 298
Oleic acid methyl ester	~17.3	55	69, 296
1-Bromotridecane-d4 (IS)	~19.8	139	193, 270

Table 2: Example Calibration Data for Palmitic Acid

Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	15,200	300,500	0.051
5	76,500	301,000	0.254
10	151,000	299,800	0.504
25	380,000	300,200	1.266
50	755,000	299,500	2.521
100	1,502,000	300,800	4.993
R²	0.9995

Visualizations

Caption: Experimental workflow for the quantitative analysis of fatty acids.

Caption: Logic of quantification using an internal standard (IS).

References

• 1. benchchem.com [benchchem.com]
• 2. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimizing Internal Standard Concentration for 1-Bromotridecane-d4 in Quantitative Analysis

Abstract

This application note provides a detailed protocol for the optimization of 1-Bromotridecane-d4 as an internal standard (IS) in quantitative analytical methods, particularly for gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The use of a stable isotope-labeled internal standard like 1-Bromotridecane-d4 is crucial for accurate and precise quantification as it effectively compensates for variations in sample preparation, injection volume, and instrument response.[1][2][3][4] This document outlines the principles of internal standard selection, a systematic approach to optimizing its concentration, and a detailed experimental protocol.

Introduction

Quantitative analysis in fields such as drug development and environmental testing demands high accuracy and precision. The internal standard method is a widely used technique to minimize errors arising from sample preparation and instrumental variability.[1][5] An ideal internal standard is a compound that is chemically and physically similar to the analyte of interest but can be distinguished by the detector.[1] Deuterated standards, such as 1-Bromotridecane-d4, are considered the gold standard for mass spectrometry-based assays because they co-elute with the analyte and exhibit similar ionization behavior, while their mass difference allows for clear differentiation.[3][4][6]

The concentration of the internal standard is a critical parameter that must be optimized to ensure a stable and reliable response across the entire calibration range of the analyte. An improperly chosen concentration can lead to poor linearity, decreased sensitivity, and inaccurate results. This note provides a comprehensive guide to systematically determine the optimal concentration of 1-Bromotridecane-d4 for a given analytical method.

Principles of Internal Standard Selection and Optimization

The selection of an appropriate internal standard is paramount for robust quantitative methods. Key criteria include:

• Structural Similarity: The internal standard should be structurally similar to the analyte to ensure comparable behavior during sample extraction and analysis.[1]

• Purity: The internal standard should be of high purity and free from any impurities that might interfere with the analyte signal.

• No Natural Occurrence: The internal standard must not be naturally present in the samples being analyzed.[7]

• Chromatographic Resolution: For most detectors, the internal standard peak should be well-resolved from other sample components. However, for mass spectrometry, co-elution with the analyte is advantageous as it ensures both compounds experience the same matrix effects.[3][7]

Optimization of the internal standard concentration involves finding a balance where the IS signal is strong and consistent without saturating the detector or interfering with the analyte's quantification. The ideal concentration should provide a consistent peak area across all calibration standards and samples.[8]

Experimental Workflow for Optimization

The optimization process involves analyzing a series of calibration standards with a fixed, but systematically varied, concentration of the internal standard. The workflow can be summarized as follows:

Caption: Experimental workflow for optimizing 1-Bromotridecane-d4 concentration.

Data Presentation and Analysis

The primary goal of the data analysis is to evaluate the performance of the calibration curves generated at each internal standard concentration. The key metrics to consider are the linearity of the curve (R²) and the consistency of the internal standard peak area.

Table 1: Analyte and Internal Standard Peak Areas at Different IS Concentrations

Analyte Conc. (ng/mL)	IS Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	50	15,234	1,510,876	0.0101
5	50	76,170	1,525,345	0.0499
10	50	151,890	1,505,678	0.1009
50	50	759,450	1,530,112	0.4963
100	50	1,523,400	1,515,987	1.0049
250	50	3,808,500	1,520,456	2.5048
500	50	7,617,000	1,518,765	5.0152

Table 2: Summary of Calibration Curve Performance at Various IS Concentrations

IS Concentration (ng/mL)	Linearity (R²)	Average IS Peak Area	%RSD of IS Peak Area
10	0.9985	305,678	8.5
50	0.9998	1,518,174	0.6
100	0.9996	3,045,890	0.8
200	0.9991	6,102,345	1.2

Based on the data presented in Table 2, an internal standard concentration of 50 ng/mL is optimal. This concentration provides the best linearity (R² = 0.9998) and excellent consistency of the internal standard signal across the calibration range (%RSD = 0.6%).

Experimental Protocols

Materials and Reagents

• Analyte of interest

• 1-Bromotridecane-d4 (Internal Standard)

• High-purity solvent (e.g., Methanol, Acetonitrile)

• Volumetric flasks and pipettes

• Autosampler vials

Preparation of Stock Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte standard and dissolve it in 10 mL of a suitable high-purity solvent in a volumetric flask.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Bromotridecane-d4 and dissolve it in 10 mL of the same solvent in a volumetric flask.

Preparation of Calibration Standards

Prepare a series of analyte calibration standards by serial dilution of the analyte stock solution. The concentration range should cover the expected concentration of the analyte in the samples.

Preparation of Internal Standard Working Solutions

Prepare a series of internal standard working solutions at different concentrations (e.g., 10, 50, 100, and 200 ng/mL) by diluting the internal standard stock solution.

Sample Preparation for Optimization Study

• For each internal standard working solution concentration, prepare a set of calibration standards.

• To each calibration standard, add a fixed volume of the corresponding internal standard working solution. For example, add 10 µL of the 50 ng/mL IS working solution to 90 µL of each analyte calibration standard.

• Vortex each sample to ensure thorough mixing.

• Transfer the samples to autosampler vials for analysis.

Instrumental Analysis (GC-MS Example)

• Gas Chromatograph: Agilent 8890 GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or suitable alternative

• Injection Volume: 1 µL

• Inlet Temperature: 280 °C

• Oven Program: Initial temperature of 80 °C, hold for 1 min, ramp at 15 °C/min to 300 °C, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MSD Transfer Line: 280 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor appropriate ions for the analyte and 1-Bromotridecane-d4.

Troubleshooting and Considerations

A logical approach to troubleshooting is essential if the initial optimization experiments do not yield satisfactory results.

Caption: Troubleshooting logic for internal standard optimization.

• Poor Linearity: If the calibration curve is not linear, the internal standard concentration may be too high or too low, causing detector saturation or poor signal-to-noise, respectively. Re-evaluate the concentration range of the internal standard.

• Inconsistent IS Peak Area: High variability in the internal standard peak area can indicate issues with sample preparation, injection precision, or significant matrix effects. Ensure consistent pipetting and investigate potential ion suppression or enhancement.

Conclusion

The systematic optimization of the internal standard concentration is a critical step in developing robust and reliable quantitative analytical methods. By following the protocol outlined in this application note, researchers can confidently determine the optimal concentration of 1-Bromotridecane-d4 for their specific application, leading to improved accuracy and precision in their results. A concentration that yields a high degree of linearity (R² > 0.995) and a low relative standard deviation of the internal standard peak area across the calibration range should be selected.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Internal standard - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Liquid Chromatography | How to Use Internal Standards [masontechnology.ie]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. Internal Standards #2: What Makes a Good Internal Standard? | Separation Science [sepscience.com]
• 8. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Recovery of 1-Bromotridecane-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the poor recovery of 1-Bromotridecane-d4 during experimental procedures.

Troubleshooting Guide: Question-and-Answer

Q1: My recovery of 1-Bromotridecane-d4 is consistently low across all samples. What are the potential causes?

Low recovery of 1-Bromotridecane-d4 can stem from several factors throughout the analytical workflow. The primary areas to investigate are sample preparation, extraction efficiency, and instrument performance. Given that 1-Bromotridecane-d4 is a long-chain, nonpolar, and relatively volatile compound, specific attention should be paid to potential losses during evaporation steps and adsorption onto labware.

Q2: How can I determine at which stage of my protocol the loss of 1-Bromotridecane-d4 is occurring?

To pinpoint the stage of analyte loss, it is recommended to perform a systematic recovery experiment. This involves analyzing samples spiked with a known concentration of 1-Bromotridecane-d4 at different points in your workflow:

• Post-Extraction Spike: Add the internal standard to a blank matrix extract just before instrumental analysis. This will assess recovery from the instrument and any final solvent evaporation steps.

• Pre-Extraction Spike: Add the internal standard to the sample matrix before the extraction step. Comparing the recovery from this sample to the post-extraction spike will indicate the efficiency of your extraction method.

• Method Blank: A solvent blank spiked with the internal standard can help identify issues with the instrument itself, such as a dirty injector port or ion source.

Q3: What are the common pitfalls during sample extraction that could lead to poor recovery of 1-Bromotridecane-d4?

Several factors during Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can contribute to the poor recovery of a nonpolar compound like 1-Bromotridecane-d4.

For Solid-Phase Extraction (SPE) , potential issues include:

• Inappropriate Sorbent Selection: Using a sorbent that is too polar may not effectively retain the nonpolar 1-Bromotridecane-d4. A C18 or similar reversed-phase sorbent is generally recommended.

• Aggressive Washing Steps: A wash solvent with too high an organic content can prematurely elute the analyte from the SPE cartridge.

• Incomplete Elution: The elution solvent may not be strong enough to desorb the analyte completely from the sorbent. Ensure the elution solvent has a high percentage of a nonpolar organic solvent.

For Liquid-Liquid Extraction (LLE) , consider the following:

• Solvent Mismatch: The polarity of the extraction solvent should be well-matched with 1-Bromotridecane-d4. Nonpolar solvents like hexane or dichloromethane are suitable choices.

• Insufficient Phase Separation: Incomplete separation of the aqueous and organic layers can lead to loss of the analyte.

• pH of the Aqueous Phase: While 1-Bromotridecane-d4 is not ionizable, the pH of the sample can influence the extraction of other matrix components that may interfere with the recovery.

Q4: Could my labware be contributing to the low recovery of 1-Bromotridecane-d4?

Yes, adsorption to labware is a significant consideration for long-chain, hydrophobic compounds. Both glass and plastic surfaces can adsorb such molecules. To mitigate this:

• Use Silanized Glassware: Deactivated glass surfaces can reduce the number of active sites available for adsorption.

• Rinse with Solvent: After transferring your sample or extract, rinse the container with a small amount of a nonpolar solvent to recover any adsorbed analyte.

• Minimize Surface Area: Use the smallest appropriate vials and containers to reduce the available surface area for adsorption.

Q5: How do matrix effects in GC-MS analysis impact the recovery of 1-Bromotridecane-d4?

Matrix effects can either suppress or enhance the ionization of 1-Bromotridecane-d4 in the mass spectrometer source, leading to inaccurate quantification and the appearance of poor recovery.[1][2][3][4][5]

• Ion Suppression: Co-eluting matrix components can compete with the analyte for ionization, reducing its signal intensity.

• Ion Enhancement: Certain matrix components can "protect" the analyte in the hot injector, leading to a higher than expected signal.

To address matrix effects, consider:

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to your samples.

• Improved Sample Cleanup: Employ more rigorous cleanup steps to remove interfering matrix components.

• Isotope Dilution: The use of a deuterated internal standard like 1-Bromotridecane-d4 is a primary strategy to compensate for matrix effects, as the labeled and unlabeled compounds are affected similarly.[6] However, severe matrix effects can still impact the accuracy.

Frequently Asked Questions (FAQs)

Q: What are the key physical and chemical properties of 1-Bromotridecane-d4 that I should be aware of?

1-Bromotridecane-d4 is a deuterated form of 1-Bromotridecane. Key properties are summarized in the table below. It is a combustible liquid and is incompatible with strong bases and strong oxidizing agents.

Q: What type of analytical column is best suited for the analysis of 1-Bromotridecane-d4 by GC-MS?

A nonpolar or low-polarity capillary column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms, HP-5ms), is generally suitable for the analysis of long-chain alkyl halides like 1-Bromotridecane-d4.

Q: Are there any specific storage conditions recommended for 1-Bromotridecane-d4?

It is recommended to store 1-Bromotridecane-d4 in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible substances such as strong oxidizing agents and strong bases.

Q: Can 1-Bromotridecane-d4 degrade during sample preparation?

While generally stable, prolonged exposure to high temperatures or strong alkaline or oxidizing conditions should be avoided to prevent potential degradation.

Data Presentation

Table 1: Physical and Chemical Properties of 1-Bromotridecane

Property	Value
Molecular Formula	C₁₃H₂₇Br
Molecular Weight	263.26 g/mol
Boiling Point	148-150 °C at 10 mmHg
Melting Point	4-7 °C
Density	1.03 g/mL at 25 °C
Solubility	Soluble in chloroform and methanol.

Table 2: Troubleshooting Poor Recovery of 1-Bromotridecane-d4

Symptom	Potential Cause	Recommended Action
Low recovery in all samples	Inefficient extraction	Optimize extraction solvent, pH, and mixing time.
Adsorption to labware	Use silanized glassware; rinse containers with solvent.
Loss during solvent evaporation	Use a gentle stream of nitrogen and control the temperature.
Instrument-related issues	Clean the GC inlet and MS ion source.
Inconsistent recovery	Variable matrix effects	Improve sample cleanup; use matrix-matched calibrants.
Inconsistent sample preparation	Ensure uniform sample handling and extraction for all samples.
Instrument instability	Check for leaks and ensure stable gas flows.
No recovery	Incorrect standard concentration	Verify the concentration of your spiking solution.
Complete loss during a specific step	Perform a step-by-step recovery check.
Instrument failure	Check for major leaks, column breakage, or detector issues.

Experimental Protocols

Example Protocol: Analysis of a Nonpolar Analyte in a Complex Matrix using 1-Bromotridecane-d4 as an Internal Standard

This protocol is a representative example for the extraction and analysis of a hypothetical nonpolar analyte from a sediment sample using 1-Bromotridecane-d4 as an internal standard.

1. Sample Preparation and Extraction (QuEChERS-based approach)

• Weigh 10 g of a homogenized sediment sample into a 50 mL polypropylene centrifuge tube.

• Spike the sample with 100 µL of a 1 µg/mL solution of 1-Bromotridecane-d4 in a suitable solvent (e.g., isooctane).

• Add 10 mL of water (if the sample is dry) and vortex for 30 seconds.

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl) and immediately shake for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup

• Transfer 1 mL of the acetonitrile supernatant to a 2 mL dSPE tube containing cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 2 minutes.

3. GC-MS Analysis

• Transfer the cleaned extract to an autosampler vial.

• Inject 1 µL into the GC-MS system.

• GC Conditions (Example):

  • Inlet: Splitless mode, 250 °C

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)

  • Oven Program: 60 °C (hold 1 min), ramp to 300 °C at 10 °C/min, hold 5 min.

  • Carrier Gas: Helium, constant flow of 1 mL/min.

• MS Conditions (Example):

  • Ion Source: Electron Ionization (EI), 230 °C

  • Quadrupole: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for the target analyte and 1-Bromotridecane-d4.

Mandatory Visualization

Caption: A logical workflow for troubleshooting poor recovery of 1-Bromotridecane-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. Measurement of the metabolic interconversion of deuterium-labeled fatty acids by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HPLCトラブルシューティングガイド [sigmaaldrich.com]
• 4. who.int [who.int]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Addressing Matrix Effects with 1-Bromotridecane-d4 in LC-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively utilizing 1-Bromotridecane-d4 as an internal standard to combat matrix effects in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS and why are they a concern?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1][2] This can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal).[1][2] These effects are a significant concern because they can compromise the accuracy, precision, and sensitivity of quantitative analyses.[3][4] Common culprits in complex biological matrices include salts, lipids, and proteins.[1]

Q2: How does 1-Bromotridecane-d4, a deuterated internal standard, help mitigate matrix effects?

A2: Deuterated internal standards, such as 1-Bromotridecane-d4, are considered the "gold standard" for compensating for matrix effects.[1][3] Because they are chemically almost identical to the non-deuterated analyte, they co-elute and experience nearly identical ionization suppression or enhancement.[1][3] By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects are normalized, leading to more accurate and reliable quantification.[1]

Q3: When should I add 1-Bromotridecane-d4 to my samples?

A3: For optimal results, the internal standard should be added to the sample as early as possible in the sample preparation workflow.[5] This ensures that it experiences the same potential for loss during extraction and other sample processing steps as the analyte, in addition to compensating for matrix effects during analysis.

Q4: Can a deuterated standard like 1-Bromotridecane-d4 always correct for matrix effects?

A4: While highly effective, deuterated standards may not perfectly correct for matrix effects in all situations. In cases of severe ion suppression or if the analyte and internal standard do not perfectly co-elute, differential matrix effects can still occur.[2] This can happen if the deuterium labeling causes a slight shift in retention time, exposing the analyte and internal standard to different matrix components as they elute.[2]

Troubleshooting Guides

Problem 1: Poor Reproducibility of Analyte/Internal Standard Area Ratio

Possible Causes & Solutions

Cause	Solution
Inconsistent Sample Preparation: Variability in extraction efficiency between samples.	Ensure a consistent and validated sample preparation protocol is followed for all samples, standards, and quality controls.
Internal Standard Addition Error: Inaccurate or inconsistent volume of 1-Bromotridecane-d4 added.	Use calibrated pipettes and verify the concentration of the internal standard stock solution. Add the internal standard to all samples at the same step.
Matrix Effect Variability: Significant differences in the matrix composition between samples.	Optimize sample cleanup procedures (e.g., solid-phase extraction, liquid-liquid extraction) to remove more interfering components.[6]
Instrument Instability: Fluctuations in the LC-MS system's performance.	Perform system suitability tests before each run to ensure the instrument is performing within specifications.

Troubleshooting Workflow for Poor Analyte/IS Ratio Reproducibility

Caption: A logical workflow for troubleshooting poor reproducibility of the analyte to internal standard ratio.

Problem 2: Analyte and 1-Bromotridecane-d4 Do Not Co-elute

Possible Causes & Solutions

Cause	Solution
Deuterium Isotope Effect: The deuterium atoms can slightly alter the physicochemical properties of the molecule, leading to a small retention time shift.	This is sometimes unavoidable but can be minimized. Ensure the chromatographic method has sufficient resolution to clearly define both peaks even with a slight separation.
Column Degradation: Loss of stationary phase or column contamination can affect the separation.	Replace the analytical column with a new one of the same type. Implement a column washing protocol to minimize contamination.
Mobile Phase Issues: Incorrect mobile phase composition or degradation.	Prepare fresh mobile phase and ensure accurate composition.

Signaling Pathway for Co-elution Issues

Caption: Causes and corresponding solutions for the issue of non-co-elution of the analyte and internal standard.

Experimental Protocols

Protocol 1: Sample Preparation for Quantification of a Lipophilic Analyte using 1-Bromotridecane-d4

This protocol provides a general methodology for liquid-liquid extraction (LLE) of a lipophilic analyte from a biological matrix (e.g., plasma). This is a template and should be optimized for your specific analyte and matrix.

Materials:

• Blank biological matrix (e.g., plasma)

• Analyte stock solution (1 mg/mL in a suitable organic solvent)

• 1-Bromotridecane-d4 internal standard (IS) stock solution (1 mg/mL in a suitable organic solvent)

• Working solutions of analyte and IS at appropriate concentrations

• Extraction solvent (e.g., ethyl acetate, hexane)

• Reconstitution solvent (typically the initial mobile phase)

• Protein precipitation solvent (e.g., cold acetonitrile)

Procedure:

• Sample Aliquoting: Aliquot 100 µL of the sample (calibrator, quality control, or unknown) into a microcentrifuge tube.

• Internal Standard Spiking: Add a specific volume (e.g., 10 µL) of the 1-Bromotridecane-d4 working solution to each tube.

• Protein Precipitation (Optional but Recommended): Add 300 µL of cold acetonitrile. Vortex for 1 minute to ensure thorough mixing.

• Centrifugation: Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Extraction: Transfer the supernatant to a clean tube. Add 1 mL of the extraction solvent (e.g., ethyl acetate).

• Vortexing: Vortex for 2 minutes to facilitate the extraction of the analyte and IS into the organic layer.

• Phase Separation: Centrifuge at 4,000 rpm for 5 minutes to separate the aqueous and organic layers.

• Solvent Evaporation: Carefully transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in 100 µL of the reconstitution solvent. Vortex briefly.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS analysis.

Experimental Workflow for Sample Preparation

References

• 1. benchchem.com [benchchem.com]
• 2. myadlm.org [myadlm.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. eijppr.com [eijppr.com]
• 5. biopharmaservices.com [biopharmaservices.com]
• 6. spectroscopyeurope.com [spectroscopyeurope.com]

Technical Support Center: Preventing Isotopic Exchange of 1-Bromotridecane-d4

For researchers, scientists, and drug development professionals utilizing 1-Bromotridecane-d4, maintaining its isotopic integrity is paramount for accurate experimental outcomes. This guide provides detailed information to prevent the unintended exchange of deuterium (D) for protium (H) in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of deuterium exchange in 1-Bromotridecane-d4?

A1: Isotopic exchange in 1-Bromotridecane-d4, where deuterium atoms are replaced by hydrogen atoms, is primarily caused by exposure to acidic or basic conditions which can catalyze the exchange.[1][2][3] The presence of protic solvents (e.g., water, alcohols) can also serve as a source of hydrogen for the exchange.[4][5] Elevated temperatures can increase the rate of these exchange reactions.[1]

Q2: What are the ideal storage conditions for 1-Bromotridecane-d4 and its solutions?

A2: To maintain isotopic and chemical purity, 1-Bromotridecane-d4 should be stored in a cool, dry, and dark environment.[4][5] For long-term storage, refrigeration at 2-8°C or freezing at -20°C is often recommended.[4][6] Solutions should be stored in tightly sealed amber vials with PTFE-lined caps under an inert atmosphere (e.g., argon or nitrogen).[4][5]

Q3: Which solvents are recommended for dissolving 1-Bromotridecane-d4?

A3: High-purity, anhydrous aprotic solvents are the best choice for dissolving 1-Bromotridecane-d4 to minimize the risk of isotopic exchange. Suitable solvents include deuterated chloroform (CDCl3), acetonitrile, and dimethyl sulfoxide-d6 (DMSO-d6).[4][7][8] It is crucial to use anhydrous solvents, as any residual water can be a source of protons for H/D exchange.[4]

Q4: How can I verify the isotopic purity of my 1-Bromotridecane-d4?

A4: The isotopic enrichment of 1-Bromotridecane-d4 can be verified using high-resolution mass spectrometry (HRMS) to analyze the distribution of isotopologues.[6] Nuclear Magnetic Resonance (NMR) spectroscopy is another powerful technique to confirm the position and purity of the deuterium labels.[6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of Isotopic Purity Detected by MS or NMR	H/D Exchange from Solvent: The solvent may contain protic impurities (e.g., water).	Use high-purity, anhydrous aprotic solvents. If necessary, dry the solvent using appropriate methods (e.g., molecular sieves) before use. Handle all materials under a dry, inert atmosphere (e.g., in a glovebox).[4][9]
Acidic or Basic Contamination: Traces of acid or base in the glassware or solvent can catalyze isotopic exchange.[1][2][3]	Ensure all glassware is thoroughly cleaned and dried. Avoid acidic or basic solutions unless required by the experimental protocol.[5] Neutralize acidic solvents if necessary.[10]
Elevated Temperature: High temperatures during storage or experimentation can accelerate H/D exchange.	Store solutions at recommended low temperatures (2-8°C or -20°C).[6] Avoid unnecessary heating of the solution.
Inconsistent Experimental Results	Degradation of the Standard: The compound may be degrading due to improper storage or handling.	Prepare fresh working solutions from a stock solution that has been stored correctly.[5] If the problem persists, prepare a new stock solution from the neat material.[5]
Adsorption to Container Surfaces: At low concentrations, the compound may adsorb to glass or plastic surfaces.	Use silanized glass vials to minimize adsorption.[5] It is also advisable to prepare working solutions fresh before each use.[5]

Quantitative Data Summary

The stability of 1-Bromotridecane-d4 is highly dependent on the experimental conditions. The following table provides a summary of the compound's stability under various conditions.

Parameter	Condition	Impact on Isotopic Stability	Rationale
Temperature	Elevated	Decreased	Increases the rate of H/D exchange reactions.[1]
Refrigerated/Frozen	Increased	Slows down the rate of chemical reactions, including isotopic exchange.[1]
pH	Acidic or Basic	Decreased	Catalyzes the H/D exchange mechanism.[1][2]
Neutral	Increased	Minimizes the catalytic effect on isotopic exchange.
Solvent	Aprotic (e.g., CDCl3, Acetonitrile)	High	Lack of exchangeable protons minimizes the source for H/D exchange.[6]
Protic (e.g., Methanol, Water)	Low	Provides a source of protons that can readily exchange with deuterium.[4][7]
Atmosphere	Inert (Argon, Nitrogen)	High	Prevents exposure to atmospheric moisture, a potential source of protons.[4][5]
Air	Low	Atmospheric moisture can be introduced into the solution, facilitating H/D exchange.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of 1-Bromotridecane-d4

This protocol details the steps for preparing a stock solution while minimizing the risk of isotopic exchange.

• Acclimatization: Before opening, allow the sealed container of 1-Bromotridecane-d4 to warm to room temperature for at least 30 minutes. This crucial step prevents atmospheric moisture from condensing on the cold compound.[4]

• Inert Atmosphere: Perform all subsequent steps in a glovebox or under a gentle stream of a dry, inert gas like argon or nitrogen.[4][5]

• Weighing: Carefully open the container and accurately weigh the desired amount of the compound.

• Dissolution: In a Class A volumetric flask, dissolve the weighed 1-Bromotridecane-d4 in a small amount of high-purity, anhydrous aprotic solvent (e.g., deuterated chloroform).

• Dilution: Once fully dissolved, dilute the solution to the calibration mark with the same anhydrous solvent.

• Mixing: Securely cap the flask and mix the solution thoroughly by inverting it multiple times.[5]

• Storage: Transfer the stock solution to a clean, dry, and clearly labeled amber vial with a PTFE-lined cap. Store the vial at the recommended temperature (2-8°C or -20°C).[4]

Protocol 2: Preparation of Working Solutions

• Fresh Preparation: It is best practice to prepare working solutions fresh as needed, particularly for low concentrations, to reduce the risk of degradation or adsorption to container walls.[5]

• Dilution: Using a calibrated pipette, transfer the required volume of the stock solution into a new volumetric flask.

• Diluent: Dilute to the mark with the appropriate solvent or matrix.

• Mixing: Mix the working solution thoroughly before use.

Logical Workflow for Preventing Isotopic Exchange

The following diagram illustrates the decision-making process for handling 1-Bromotridecane-d4 to prevent isotopic exchange.

Caption: Decision workflow for preventing isotopic exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. allanchem.com [allanchem.com]
• 8. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 9. labinsights.nl [labinsights.nl]
• 10. chromservis.eu [chromservis.eu]

Technical Support Center: Optimizing Chromatographic Separation of 1-Bromotridecane-d4

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of 1-Bromotridecane-d4. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Troubleshooting Guide

This guide provides systematic solutions to common problems encountered during the chromatographic analysis of 1-Bromotridecane-d4.

Diagram: Troubleshooting Workflow for GC Analysis

Caption: A decision tree for troubleshooting common GC analysis issues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended chromatographic technique for analyzing 1-Bromotridecane-d4?

A1: Gas chromatography (GC), particularly coupled with mass spectrometry (GC-MS), is the most suitable technique for the analysis of 1-Bromotridecane-d4. This is due to the compound's volatility and the ability of GC-MS to provide both separation and structural information.

Q2: I am observing peak tailing for my 1-Bromotridecane-d4 peak. What are the possible causes and solutions?

A2: Peak tailing is a common issue and can be caused by several factors:

• Active Sites: The analyte may be interacting with active sites (silanol groups) in the GC inlet (liner, septum) or on the column itself.

  • Solution: Use a deactivated inlet liner and a high-quality, low-bleed GC column. Regularly replace the septum and liner. Trimming a small portion (10-20 cm) from the inlet of the column can also help remove active sites that have developed over time.

• Column Contamination: Non-volatile residues from previous injections can accumulate at the head of the column, leading to peak tailing.

  • Solution: Perform regular column bake-outs within the manufacturer's recommended temperature limits. If the contamination is severe, trimming the front end of the column is recommended.

• Improper Column Installation: A poor column cut or incorrect installation depth in the injector or detector can cause peak tailing.

  • Solution: Ensure the column is cut cleanly and at a 90-degree angle. Follow the instrument manufacturer's guidelines for the correct column installation depth.

Q3: My retention times for 1-Bromotridecane-d4 are shifting between runs. How can I resolve this?

A3: Retention time variability can be attributed to several factors:

• Leaks: Leaks in the carrier gas flow path are a common cause of retention time shifts.

  • Solution: Use an electronic leak detector to check for leaks at all fittings, including the septum nut, column connections, and gas lines.

• Flow Rate Fluctuation: Inconsistent carrier gas flow will lead to unstable retention times.

  • Solution: Verify that the gas regulator is providing a stable pressure and that the flow controller in the GC is functioning correctly.

• Oven Temperature Instability: Poor oven temperature control or insufficient equilibration time between runs can cause retention times to drift.

  • Solution: Ensure the GC oven is properly calibrated and allow sufficient time for the oven to equilibrate at the initial temperature before each injection.

Q4: How can I improve the sensitivity of my analysis for trace levels of 1-Bromotridecane-d4?

A4: To enhance sensitivity, consider the following:

• Injection Technique: Switch from a split injection to a splitless injection. This will introduce a larger amount of your sample onto the column.

• Mass Spectrometer Mode: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode instead of full scan mode. By monitoring only a few characteristic ions of 1-Bromotridecane-d4, the signal-to-noise ratio can be significantly increased.

• Sample Preparation: Concentrate your sample before injection if possible, taking care not to lose the analyte during the process.

Q5: Will the deuterium labeling in 1-Bromotridecane-d4 affect its retention time compared to the unlabeled 1-Bromotridecane?

A5: Yes, a phenomenon known as the "isotope effect" can cause a slight difference in retention times between the deuterated and non-deuterated compounds. Typically, the deuterated compound will elute slightly earlier than its non-deuterated counterpart on non-polar columns.[1] This difference is usually small but can be significant in high-resolution chromatography.

Data Presentation

The following tables summarize key quantitative data for the analysis of 1-Bromotridecane.

Table 1: Kovats Retention Indices for 1-Bromotridecane

Column Type	Stationary Phase Polarity	Kovats Retention Index
Standard Non-polar	Non-polar	1652 - 1658.3[2]
Semi-standard Non-polar	Non-polar	1651[2]
Standard Polar	Polar	1900 - 1905[2]

Table 2: Characteristic Mass-to-Charge Ratios (m/z) for 1-Bromotridecane from Electron Ionization (EI) Mass Spectrometry

m/z	Relative Intensity	Possible Fragment
41	80.10%	C3H5+
43	99.99%	C3H7+
57	71.70%	C4H9+
69	27.70%	C5H9+
135/137	27.00%	C4H8Br+ (Isotopic pair for Bromine)

Data sourced from PubChem CID 13000.[2]

Experimental Protocols

Below are detailed methodologies for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 1-Bromotridecane-d4.

Diagram: General GC-MS Workflow

Caption: A typical workflow for GC-MS analysis.

Typical GC-MS Protocol for 1-Bromotridecane-d4 Analysis

This protocol provides a starting point for the analysis of 1-Bromotridecane-d4. Optimization may be required based on the specific instrument and experimental goals.

• Sample Preparation:

  • Prepare a stock solution of 1-Bromotridecane-d4 in a high-purity volatile solvent such as hexane or ethyl acetate at a concentration of 1 mg/mL.

  • Perform serial dilutions to create working standards at concentrations relevant to your expected sample concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • For unknown samples, dissolve a known quantity in the chosen solvent to achieve a concentration within the calibration range.

• GC-MS Instrumentation and Parameters:

Parameter	Recommended Setting
Gas Chromatograph
GC Column	A non-polar column such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is a good starting point.
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	280 °C
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	- Initial Temperature: 80 °C, hold for 2 minutes- Ramp: 10 °C/min to 280 °C- Final Hold: Hold at 280 °C for 5 minutes
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Scan Range	40-400 amu (Full Scan) or monitor specific ions in SIM mode (e.g., m/z for the deuterated compound)
Solvent Delay	3 - 5 minutes

• Analysis Sequence:

  • Inject a solvent blank to ensure the system is clean.

  • Inject the series of calibration standards from the lowest to the highest concentration.

  • Inject the unknown samples.

  • Periodically inject a mid-range calibration standard to check for instrument drift.

• Data Analysis:

  • Identify the 1-Bromotridecane-d4 peak in the total ion chromatogram based on its retention time.

  • Confirm the identity of the peak by comparing its mass spectrum to a reference spectrum.

  • For quantitative analysis, construct a calibration curve by plotting the peak area of the target ion(s) against the concentration of the standards.

  • Determine the concentration of 1-Bromotridecane-d4 in the unknown samples using the calibration curve.

References

• 1. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1-Bromotridecane | C13H27Br | CID 13000 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Signal Suppression with 1-Bromotridecane-d4

This technical support center is designed for researchers, scientists, and drug development professionals to address challenges related to signal suppression in Liquid Chromatography-Mass Spectrometry (LC-MS) analyses. The following troubleshooting guides and Frequently Asked Questions (FAQs) focus on the use of 1-Bromotridecane-d4 as an internal standard to ensure accurate and reliable quantification.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in LC-MS?

A1: Signal suppression, also known as ion suppression, is a type of matrix effect that occurs during LC-MS analysis.[1] It is the reduction in the signal intensity of a target analyte caused by the presence of co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[1][2] These interfering components compete with the analyte for ionization in the mass spectrometer's ion source, leading to a decreased ionization efficiency and a lower measured signal for the analyte of interest.[2][3] This can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[3]

Q2: How does an internal standard (IS) like 1-Bromotridecane-d4 help overcome signal suppression?

A2: An internal standard is a compound of a known concentration that is added to all samples, calibration standards, and quality controls.[4] The ideal internal standard, particularly a stable isotope-labeled (SIL) version like 1-Bromotridecane-d4, behaves almost identically to the analyte during sample preparation, chromatography, and ionization.[4][5] If signal suppression occurs, both the analyte and the internal standard will be affected to a similar degree.[4][6] By using the ratio of the analyte's response to the internal standard's response for quantification, the variability caused by suppression is normalized, leading to more accurate and precise results.[6][7]

Q3: Why is a deuterated (d4) standard preferable?

A3: A deuterated standard is a type of stable isotope-labeled internal standard (SIL-IS) where some hydrogen atoms are replaced with deuterium.[4] SIL-IS are considered the gold standard in quantitative bioanalysis for several reasons:[5][8]

• Similar Physicochemical Properties: They have nearly identical chemical and physical properties to the unlabeled analyte, ensuring they co-elute and experience the same degree of matrix effects.[4]

• Mass Difference: They are easily distinguished from the analyte by the mass spectrometer due to the mass difference, but do not typically show chromatographic separation.[9]

• Correction Accuracy: This close similarity allows the SIL-IS to accurately track and correct for variations in extraction recovery, injection volume, and ionization efficiency throughout the entire analytical process.[5]

Q4: What are the key properties of 1-Bromotridecane-d4?

A4: 1-Bromotridecane-d4 is the deuterated form of 1-Bromotridecane. While specific data for the d4 version is limited, its properties are nearly identical to the non-labeled version, with a key difference in molecular weight. It is suitable for use as an internal standard for the analysis of nonpolar, long-chain alkyl compounds.

Table 1: Physicochemical Properties of 1-Bromotridecane and its Deuterated (d4) Analog

Property	1-Bromotridecane	1-Bromotridecane-d4
Linear Formula	CH₃(CH₂)₁₂Br[10]	CH₃(CH₂)₁₀CD₂CD₂Br
Molecular Weight	263.26 g/mol [10]	267.28 g/mol
CAS Number	765-09-3[10]	284474-45-9
Form	Liquid[10]	Not Specified (Expected Liquid)
Boiling Point	148-150 °C at 10 mmHg[10]	148-150 °C at 10 mmHg
Melting Point	4-7 °C[10]	4-7 °C
Density	1.03 g/mL at 25 °C[10]	1.046 g/mL at 25 °C
Refractive Index	n20/D 1.459[10]	n20/D 1.459

Q5: What are other common methods to mitigate signal suppression?

A5: Besides using a suitable internal standard, several other strategies can be employed:[11]

• Sample Preparation: Improve cleanup techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[1][12]

• Chromatographic Separation: Optimize the LC method (e.g., change mobile phase, gradient, or column) to separate the analyte from the interfering compounds.[1]

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components, but this may also decrease the analyte signal below the detection limit.[3]

• Matrix-Matched Standards: Preparing calibration standards in the same matrix as the samples can help compensate for consistent matrix effects.[12][13]

Troubleshooting Guides

Problem: My analyte signal is significantly lower in matrix samples compared to pure standards.

This is a classic indication of ion suppression.[14] Follow these steps to diagnose and resolve the issue.

Step	Action	Rationale
1. Confirm Internal Standard Performance	Verify that the 1-Bromotridecane-d4 signal is also suppressed in the matrix sample compared to a neat solution.	If the IS signal is also suppressed, it indicates a matrix effect and confirms the IS is tracking the analyte correctly. If the IS signal is stable, the issue may be specific to the analyte.
2. Assess Matrix Effect (Post-Column Infusion)	Perform a post-column infusion experiment.[15] A solution of your analyte is continuously infused into the MS while a blank, extracted matrix sample is injected onto the LC. A dip in the otherwise stable signal baseline indicates the retention time zones where suppression occurs.[11][15]	This experiment definitively identifies if and when ion suppression is happening during your chromatographic run.[15]
3. Optimize Chromatography	Adjust the LC gradient to ensure your analyte elutes in a "quiet" zone, away from regions of significant ion suppression identified in Step 2.	Avoiding co-elution with interfering matrix components is a primary strategy to reduce suppression.[1]
4. Enhance Sample Cleanup	If chromatographic optimization is insufficient, improve your sample preparation method. Switch from a simple protein precipitation to a more selective technique like SPE.	A more rigorous cleanup will remove more of the matrix components responsible for the suppression.[12]

Problem: I observe high variability in my results between sample replicates.

High variability is often caused by inconsistent matrix effects or sample preparation.

Step	Action	Rationale
1. Evaluate Internal Standard Response Consistency	Examine the peak area of 1-Bromotridecane-d4 across all injections in the batch. Check if the Relative Standard Deviation (%RSD) is within acceptable limits (typically <15-20%).	The IS is added at a constant concentration, so its response should be consistent.[5] High variability in the IS response points to inconsistencies in sample processing, injection volume, or severe, non-uniform matrix effects.[4]
2. Review Sample Preparation Procedure	Ensure precise and consistent execution of all sample preparation steps, especially the addition of the internal standard.[8] The IS should be added as early as possible to the sample.[5]	Any variability in extraction efficiency or sample handling will be magnified without a properly used internal standard.
3. Check for Instrument Drift	Inject a standard solution periodically throughout the analytical run.	This helps to determine if the variability is due to changes in instrument performance over time rather than matrix effects.
4. Use Matrix-Matched Calibrators and QCs	If not already doing so, prepare your calibration standards and quality control samples in the same biological matrix as your unknown samples.	This practice helps to ensure that the standards and samples are affected by the matrix in a similar way, improving accuracy.[16]

Experimental Protocols

Protocol: Quantification of a Nonpolar Analyte in Plasma using 1-Bromotridecane-d4

This protocol provides a general workflow for using 1-Bromotridecane-d4 as an internal standard for the quantification of a nonpolar analyte in a plasma matrix using protein precipitation.

1. Materials:

• Analyte of interest

• 1-Bromotridecane-d4 (Internal Standard)

• Control human plasma (K2EDTA)

• Acetonitrile (ACN) with 0.1% formic acid

• Methanol (MeOH)

• Microcentrifuge tubes (1.5 mL)

• Calibrated pipettes

2. Preparation of Solutions:

• Analyte Stock Solution: Prepare a 1 mg/mL stock solution of the analyte in MeOH.

• Internal Standard (IS) Stock Solution: Prepare a 1 mg/mL stock solution of 1-Bromotridecane-d4 in MeOH.

• IS Working Solution: Dilute the IS stock solution with ACN to a final concentration of 100 ng/mL. This will be your protein precipitation solvent.

• Calibration Standards & Quality Controls (QCs): Serially dilute the analyte stock solution to prepare working solutions. Spike these into control plasma to create a calibration curve (e.g., 1-1000 ng/mL) and at least three levels of QCs (low, medium, high).

3. Sample Preparation (Protein Precipitation):

• Aliquot 100 µL of each standard, QC, or unknown sample into separate microcentrifuge tubes.[8]

• Add 300 µL of the IS Working Solution (100 ng/mL 1-Bromotridecane-d4 in ACN) to each tube.

• Vortex each tube vigorously for 1 minute to precipitate proteins.

• Centrifuge the tubes at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer 200 µL of the supernatant to a clean autosampler vial or 96-well plate.

• (Optional) Evaporate the supernatant to dryness under a stream of nitrogen and reconstitute in a mobile phase-compatible solvent to increase sensitivity.[8]

4. LC-MS/MS Analysis:

• LC Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS Ionization Mode: Electrospray Ionization (ESI) Positive or Negative, depending on the analyte.

• Detection: Multiple Reaction Monitoring (MRM). Optimize MRM transitions for both the analyte and 1-Bromotridecane-d4.

5. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard (1-Bromotridecane-d4).

• Calculate the Peak Area Ratio (Analyte Area / IS Area) for all standards, QCs, and samples.

• Generate a calibration curve by plotting the Peak Area Ratio versus the nominal concentration of the calibration standards.

• Use the regression equation from the calibration curve to determine the concentration of the analyte in the unknown samples.

Visualizations

Below are diagrams illustrating key concepts and workflows related to signal suppression.

Caption: Mechanism of electrospray ion suppression.

Caption: Bioanalytical workflow using an internal standard.

Caption: Logic diagram for troubleshooting signal suppression.

References

• 1. longdom.org [longdom.org]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. biopharmaservices.com [biopharmaservices.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. youtube.com [youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 10. 1-Bromotridecane 98 765-09-3 [sigmaaldrich.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. gmi-inc.com [gmi-inc.com]
• 13. welchlab.com [welchlab.com]
• 14. benchchem.com [benchchem.com]
• 15. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 16. Reddit - The heart of the internet [reddit.com]

Technical Support Center: 1-Bromotridecane-d4 Analysis

Welcome to the technical support center for the analysis of 1-Bromotridecane-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to the use of 1-Bromotridecane-d4 as an internal standard in quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromotridecane-d4 and what is its primary application in analysis?

A1: 1-Bromotridecane-d4 is a deuterated form of 1-Bromotridecane, meaning four of its hydrogen atoms have been replaced with deuterium, a stable isotope of hydrogen. Its primary application is as an internal standard (IS) in quantitative analytical methods, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Because it is chemically almost identical to the non-deuterated analyte (1-Bromotridecane), it can be used to correct for variations during sample preparation, injection, and ionization, leading to more accurate and precise measurements.

Q2: Why is my 1-Bromotridecane-d4 peak showing up at a slightly different retention time than the native 1-Bromotridecane?

A2: This phenomenon is known as the deuterium isotope effect. The C-D bond is slightly stronger and shorter than the C-H bond, which can lead to subtle differences in the physicochemical properties of the molecule. In reversed-phase chromatography, deuterated compounds are often slightly less hydrophobic and may elute slightly earlier than their non-deuterated counterparts.[1][2] The magnitude of this shift depends on the number and location of the deuterium atoms, as well as the chromatographic conditions.[3]

Q3: I am observing a poor signal response for 1-Bromotridecane-d4. What are the potential causes?

A3: A poor signal response for your internal standard can be due to several factors:

• Ion Suppression: Co-eluting matrix components can interfere with the ionization of 1-Bromotridecane-d4 in the mass spectrometer source, reducing its signal.[4]

• Degradation: The compound may be degrading during sample preparation or in the analytical instrument.

• Incorrect Concentration: The working solution of the internal standard may have been prepared incorrectly, resulting in a lower than expected concentration being added to the samples.

• Instrument Contamination: The ion source or other parts of the mass spectrometer may be contaminated, leading to a general decrease in sensitivity.

Q4: Can the natural isotopic abundance of 1-Bromotridecane interfere with the quantification of 1-Bromotridecane-d4?

A4: Yes, this is a potential source of interference, especially if the mass difference between the analyte and the internal standard is small. The non-deuterated 1-Bromotridecane has naturally occurring heavier isotopes (e.g., ¹³C, ⁸¹Br). If the mass of one of these isotopic peaks of the analyte overlaps with the mass of the deuterated internal standard, it can lead to an artificially high internal standard signal and, consequently, an underestimation of the analyte concentration. This is a more significant concern for internal standards with fewer deuterium labels (e.g., d1 or d2).[5]

Troubleshooting Guides

Issue 1: Inconsistent Internal Standard Peak Area

Symptoms: The peak area of 1-Bromotridecane-d4 varies significantly across a batch of samples, including calibration standards and quality controls.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Inconsistent Sample Preparation	Review the sample preparation protocol to ensure the internal standard is added consistently to every sample at the same concentration.[6]
Matrix Effects	Different samples may have varying levels of matrix components that cause ion suppression or enhancement. Improve sample cleanup to remove interfering components.[4]
Autosampler Issues	Check the autosampler for proper injection volume and ensure there are no air bubbles in the syringe.
Internal Standard Instability	Prepare fresh internal standard working solutions to rule out degradation.

Issue 2: Poor Peak Shape for 1-Bromotridecane-d4

Symptoms: The chromatographic peak for 1-Bromotridecane-d4 is broad, tailing, or split.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Column Contamination/Degradation	Clean or replace the analytical column. Use a guard column to protect the main column from matrix components.
Inappropriate Chromatographic Conditions	Optimize the mobile phase composition, gradient, and flow rate to improve peak shape. For GC analysis, check the injector temperature and liner.
Co-elution with an Interfering Compound	Modify the chromatographic method to separate the internal standard from the interfering peak.

Issue 3: Inaccurate Quantification at Low Concentrations

Symptoms: The method shows poor accuracy and precision for the lower limit of quantification (LLOQ) samples.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Isotopic Interference from Analyte	The natural isotopic peaks of the analyte may be interfering with the internal standard signal, especially at high analyte-to-IS ratios. Choose a different mass transition for the internal standard if possible.[5]
Background Contamination	Check for any background signals at the mass-to-charge ratio of the internal standard by injecting a blank sample.
Suboptimal Internal Standard Concentration	The concentration of the internal standard may be too high relative to the LLOQ, leading to poor ion statistics for the analyte. Optimize the internal standard concentration.

Experimental Protocols

Protocol 1: Sample Preparation for 1-Bromotridecane Analysis in Plasma

This protocol describes a general protein precipitation method for the extraction of 1-Bromotridecane from a plasma matrix.

• Sample Thawing: Thaw frozen plasma samples, calibration standards, and quality controls on ice. Vortex to ensure homogeneity.

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample.

• Internal Standard Spiking: Add 20 µL of the 1-Bromotridecane-d4 internal standard working solution (e.g., at 100 ng/mL) to each tube (except for blank matrix samples).

• Protein Precipitation: Add 400 µL of cold acetonitrile to each tube.

• Vortexing: Vortex the tubes for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase or an appropriate solvent for GC analysis. Vortex for 30 seconds.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS or GC-MS analysis.

Protocol 2: GC-MS Analysis of 1-Bromotridecane

This is a general GC-MS method that can be adapted for the analysis of 1-Bromotridecane.

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 280°C

• Injection Volume: 1 µL

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute

  • Ramp: 15°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Bromotridecane: Monitor appropriate ions (e.g., m/z 135, 149)

  • 1-Bromotridecane-d4: Monitor corresponding deuterated fragment ions.

Visualizations

Caption: Experimental workflow for the analysis of 1-Bromotridecane using 1-Bromotridecane-d4 as an internal standard.

Caption: Troubleshooting logic for inaccurate quantification in 1-Bromotridecane-d4 analysis.

References

• 1. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Linearity Issues with 1-Bromotridecane-d4 Calibration Curves

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering linearity issues with 1-Bromotridecane-d4 calibration curves in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromotridecane-d4, and what are its common applications?

A1: 1-Bromotridecane-d4 is a deuterated form of 1-Bromotridecane, a long-chain alkyl bromide. In analytical chemistry, it is primarily used as an internal standard for the quantification of 1-Bromotridecane and other related long-chain alkyl halides. Its near-identical chemical and physical properties to the non-deuterated analyte allow for accurate correction of variations during sample preparation and analysis.

Q2: Why is my calibration curve for 1-Bromotridecane showing non-linearity when using 1-Bromotridecane-d4 as an internal standard?

A2: Non-linearity in calibration curves, even with a deuterated internal standard, can stem from several factors. The most common causes include:

• Detector Saturation: At high analyte concentrations, the mass spectrometer detector can become overwhelmed, leading to a plateau in signal response.

• Matrix Effects: Components in the sample matrix can interfere with the ionization of the analyte and/or internal standard, causing ion suppression or enhancement.

• Isotopic Interference: Due to the natural isotopic abundance of bromine (79Br and 81Br), the analyte's isotopic peaks can overlap with the signal of the deuterated internal standard, especially at high analyte concentrations.

• Internal Standard Issues: Impurities in the deuterated standard or its degradation can lead to inaccurate response ratios.

• Inappropriate Calibration Model: A simple linear regression may not be suitable for the entire concentration range.

Q3: How can I determine the cause of the non-linearity in my calibration curve?

A3: A systematic approach is crucial. Start by examining the peak shapes in your chromatograms. Then, assess for detector saturation by diluting your highest concentration standards. To investigate matrix effects, compare calibration curves prepared in solvent versus those prepared in a blank sample matrix. Isotopic interference can be checked by analyzing a high-concentration standard of the non-deuterated analyte and monitoring the mass channel of the deuterated internal standard.

Troubleshooting Guides

Issue 1: Non-Linearity at High Concentrations (Signal Plateau)

This is often indicative of detector saturation.

Troubleshooting Steps:

Step	Action	Expected Outcome
1	Dilute High-Concentration Standards	Dilute the highest concentration standards and re-inject. If linearity is restored at these lower concentrations, detector saturation is the likely cause.
2	Reduce Injection Volume	Decrease the volume of sample injected onto the column.
3	Adjust Instrument Parameters	Lower the detector voltage or use a less sensitive detector setting if available.
4	Modify Sample Preparation	Implement a dilution step in your sample preparation protocol for samples expected to have high analyte concentrations.

Issue 2: Poor Linearity Across the Entire Calibration Range

This may be due to matrix effects, isotopic interference, or an inappropriate calibration model.

Troubleshooting Steps:

Step	Action	Rationale
1	Evaluate Matrix Effects	Prepare calibration standards in both solvent and a blank sample matrix. A significant difference in the slope of the curves indicates matrix effects.
2	Improve Sample Cleanup	Enhance your sample preparation method (e.g., solid-phase extraction, liquid-liquid extraction) to remove interfering matrix components.
3	Check for Isotopic Interference	Inject a high concentration of unlabeled 1-Bromotridecane and monitor the m/z of 1-Bromotridecane-d4. A significant signal indicates isotopic cross-talk.
4	Use a Different Regression Model	Fit the calibration data using a weighted linear regression (e.g., 1/x or 1/x²) or a quadratic regression model.

Experimental Protocols

Generalized GC-MS Protocol for 1-Bromotridecane Quantification

This protocol provides a starting point for the analysis of 1-Bromotridecane using 1-Bromotridecane-d4 as an internal standard. Optimization will be required for specific instrumentation and sample matrices.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of sample (e.g., plasma, water), add 10 µL of 1-Bromotridecane-d4 internal standard solution (concentration to be optimized).

• Add 2 mL of a suitable extraction solvent (e.g., hexane or methyl tert-butyl ether).

• Vortex for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of hexane.

2. GC-MS Instrumental Parameters

Parameter	Setting
GC System	Agilent 7890B or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	280 °C
Oven Program	Start at 80 °C, hold for 1 min, ramp to 280 °C at 20 °C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
MS System	Agilent 5977B or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	To be determined based on the mass spectra of 1-Bromotridecane and 1-Bromotridecane-d4

3. Calibration Curve Preparation

• Prepare a series of calibration standards of 1-Bromotridecane in a blank matrix or solvent.

• Spike each calibration standard with the same concentration of 1-Bromotridecane-d4 internal standard.

• Process the calibration standards using the same sample preparation procedure as the unknown samples.

Mandatory Visualizations

Caption: Troubleshooting workflow for non-linear calibration curves.

Caption: Decision process for selecting a suitable regression model.

Minimizing background noise in 1-Bromotridecane-d4 measurements

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing background noise during the analysis of 1-Bromotridecane-d4 by Gas Chromatography-Mass Spectrometry (GC-MS).

Troubleshooting Guides

High background noise in GC-MS measurements can obscure analyte signals, leading to poor sensitivity and inaccurate quantification. This guide provides a systematic approach to identifying and mitigating common sources of noise.

Issue: High Background Noise Across the Entire Chromatogram

A consistently high baseline across the entire chromatogram often indicates a systemic issue with the GC-MS instrument.

Possible Causes and Solutions:

Cause	Recommended Action
Contaminated Carrier Gas	Ensure the use of high-purity (99.999% or higher) carrier gas (e.g., Helium). Install or replace carrier gas purifiers to remove oxygen, moisture, and hydrocarbons.[1]
Column Bleed	Condition the column according to the manufacturer's instructions. Ensure the oven temperature does not exceed the column's maximum operating temperature. Use a low-bleed GC column specifically designed for MS applications.
Septum Bleed	Use high-quality, low-bleed septa.[2][3] Replace the septum regularly, as frequent injections can cause it to degrade and release volatile compounds. Avoid over-tightening the septum nut.
Contaminated Inlet Liner	Replace the inlet liner, as it can be a source of contamination from previous injections. Use deactivated liners to minimize analyte interaction.
Leak in the System	Perform a leak check of the entire system, including all fittings and connections from the gas source to the MS detector.

Troubleshooting Workflow for High Background Noise:

Caption: A stepwise approach to diagnosing and resolving high background noise.

Issue: Poor Signal-to-Noise (S/N) Ratio for 1-Bromotridecane-d4 Peak

A low S/N ratio indicates that the analyte signal is weak relative to the baseline noise, which can compromise detection and quantification limits.

Possible Causes and Solutions:

Cause	Recommended Action
Suboptimal GC-MS Parameters	Optimize the GC oven temperature program, injector temperature, and carrier gas flow rate to ensure sharp, symmetrical peaks.[4] Adjust the MS parameters, such as the ion source temperature and electron multiplier voltage, to maximize the signal of the target ions.
Analyte Degradation	1-Bromotridecane-d4 may be thermally labile. Ensure the injector temperature is not excessively high. Use a deactivated inlet liner and column to prevent catalytic degradation.
Inappropriate MS Acquisition Mode	For trace analysis, use Selected Ion Monitoring (SIM) mode instead of full scan mode to increase sensitivity.[4] Monitor characteristic ions for 1-Bromotridecane-d4.
Sample Concentration Too Low	If possible, concentrate the sample using appropriate techniques like solid-phase extraction (SPE) or evaporation.

Logical Flow for S/N Ratio Optimization:

Caption: A decision tree for systematically improving the signal-to-noise ratio.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background noise in GC-MS analysis of 1-Bromotridecane-d4?

A1: The main contributors to background noise are typically column bleed, septum bleed, impurities in the carrier gas, and contamination from the sample matrix or sample introduction system.[5]

Q2: How can I reduce column bleed?

A2: To minimize column bleed, use a high-quality, low-bleed capillary column designed for MS applications. Always operate within the manufacturer's recommended temperature limits. Proper column conditioning before use is also crucial.[6]

Q3: Which type of septum is best for minimizing background noise?

A3: Low-bleed, high-temperature septa are recommended for GC-MS applications. These are typically made of silicone or other materials that are less prone to outgassing at elevated injector temperatures.[2] It is important to replace the septum regularly to prevent contamination from degradation products.

Illustrative Comparison of Septa Performance:

Septum Type	Typical Maximum Temperature	Relative Background Contribution
Standard Silicone	250 °C	High
Low-Bleed Silicone	350 °C	Low
BTO (Bleed and Temperature Optimized)	400 °C	Very Low
This table provides a representative comparison. Actual performance may vary by manufacturer and specific analytical conditions.

Q4: Does carrier gas purity significantly impact background noise?

A4: Yes, impurities in the carrier gas, such as moisture, oxygen, and hydrocarbons, can significantly increase background noise and degrade the column's stationary phase. Using a high-purity carrier gas (≥99.999%) and in-line purifiers is essential for sensitive analyses.[1]

Illustrative Impact of Carrier Gas Purifiers:

Purifier Status	Typical Background Ion Counts (cps)	Resulting Signal-to-Noise Ratio
No Purifier	5000	10:1
With Purifier	500	100:1
This table provides a representative example of the potential improvement in background and S/N ratio.

Q5: I am observing interfering peaks near my 1-Bromotridecane-d4 peak. What could be the cause?

A5: Interfering peaks can arise from several sources:

• Septum Bleed: Can produce a series of evenly spaced peaks.[5]

• Matrix Interferences: Components from the sample matrix that co-elute with your analyte.

• Isotopic Interference: The natural isotopic abundance of bromine (79Br and 81Br are in an approximate 1:1 ratio) in unlabeled background compounds can potentially interfere with the deuterated analyte signal. Additionally, the natural 13C abundance in the unlabeled analyte can contribute to the signal of the deuterated standard.[7]

Q6: How can I address isotopic interference from my deuterated standard?

A6: Isotopic interference can occur if the deuterated standard contains a significant amount of the unlabeled analyte or if there is "cross-talk" between the analyte and standard signals due to natural isotopic abundances.[7][8] To mitigate this:

• Use a deuterated standard with high isotopic purity.

• Select monitoring ions for the analyte and the standard that are sufficiently separated in mass.

• If interference is still observed, a mathematical correction can be applied during data processing.[7]

Experimental Protocols

Protocol 1: Sample Preparation for 1-Bromotridecane-d4 in an Organic Matrix

This protocol outlines a general procedure for the extraction of 1-Bromotridecane-d4 from a non-aqueous liquid matrix.

Methodology:

• Sample Aliquoting: Transfer a known volume or weight of the sample into a clean glass vial.

• Internal Standard Spiking: If an internal standard is used for quantification, add a known amount to the sample.

• Solvent Exchange/Dilution: Dilute the sample with a volatile, high-purity solvent suitable for GC-MS analysis, such as hexane or dichloromethane. A dilution factor of 1:10 or higher is recommended to minimize matrix effects.

• Vortexing and Centrifugation: Vortex the sample for 1-2 minutes to ensure thorough mixing. If any particulate matter is present, centrifuge the sample at 3000 rpm for 10 minutes.

• Transfer: Carefully transfer the supernatant to a clean autosampler vial for analysis.

Sample Preparation Workflow:

Caption: A standard procedure for preparing 1-Bromotridecane-d4 samples for GC-MS analysis.

Protocol 2: Recommended GC-MS Parameters for 1-Bromotridecane-d4 Analysis

These are starting parameters that should be optimized for your specific instrument and application.

Methodology:

Parameter	Recommended Setting	Rationale
GC Column	Low-bleed 5% phenyl-methylpolysiloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness	Provides good separation for semi-volatile compounds and is robust for MS applications.
Carrier Gas	Helium at a constant flow of 1.0-1.2 mL/min	Inert and provides good chromatographic efficiency.
Inlet Temperature	280 °C	Ensures efficient vaporization of the long-chain analyte.
Injection Mode	Splitless (for trace analysis) or Split (for higher concentrations)	Splitless mode enhances sensitivity, while split mode prevents column overload.[4]
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 15 °C/min to 300 °C, Hold: 5 min	Provides good separation of components with a wide range of boiling points.
MS Transfer Line Temp	290 °C	Prevents condensation of the analyte before it reaches the ion source.
Ion Source Temp	230 °C	A standard temperature for electron ionization (EI).
Ionization Mode	Electron Ionization (EI) at 70 eV	Produces reproducible fragmentation patterns for library matching and identification.
MS Acquisition Mode	SIM (Selected Ion Monitoring)	Increases sensitivity for target analyte quantification.[4]
SIM Ions	Monitor characteristic fragment ions for 1-Bromotridecane-d4 (e.g., considering the d4 mass shift from the unlabeled compound).	Provides specificity and enhances the signal-to-noise ratio.

References

• 1. agilent.com [agilent.com]
• 2. Septum bleed during GC-MS analysis: utility of septa of various makes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Signal to noise ration improvment in GC / CHROMSERVIS.EU [chromservis.eu]
• 6. coleparmer.co.uk [coleparmer.co.uk]
• 7. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Stability of 1-Bromotridecane-d4 in different storage conditions

This technical support center provides guidance on the stability of 1-Bromotridecane-d4 under various storage conditions. The information is intended for researchers, scientists, and professionals in drug development to ensure the integrity of the compound throughout their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 1-Bromotridecane-d4?

The stability of 1-Bromotridecane-d4, like other alkyl halides, is primarily influenced by temperature, light, moisture, and the presence of contaminants.[1] Elevated temperatures can accelerate decomposition, while exposure to UV light can induce radical formation.[1] Moisture can lead to hydrolysis, and contact with strong bases or oxidizing agents can cause degradation.[2]

Q2: What are the recommended storage conditions for 1-Bromotridecane-d4?

For optimal stability, 1-Bromotridecane-d4 should be stored at room temperature in a cool, dry, and dark location. The container should be tightly sealed to prevent exposure to moisture and air.[3][4] For long-term storage, refrigeration at 2-8°C or freezing at -20°C may be considered to minimize degradation.[1] It is recommended to re-analyze the compound for chemical purity after three years of storage.[5][6]

Q3: What are the potential degradation products of 1-Bromotridecane-d4?

1-Bromotridecane-d4 can degrade through nucleophilic substitution and elimination reactions.[1] The primary degradation products are typically tridecan-1-ol-d4 (from hydrolysis) and tridec-1-ene-d4 (from elimination). The specific pathway and products can be influenced by the presence of nucleophiles or bases.[1]

Q4: How does the deuterium labeling in 1-Bromotridecane-d4 affect its stability compared to the non-deuterated form?

The presence of deuterium at the 1 and 2 positions can enhance the stability of the molecule against certain degradation pathways, specifically those involving the cleavage of a carbon-deuterium bond in the rate-determining step, such as E2 elimination.[1] This is due to the kinetic isotope effect, where the C-D bond is stronger than the C-H bond.[1] However, degradation pathways that do not involve breaking these bonds, like SN2 reactions, may not be significantly affected.[1]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Appearance of new peaks in NMR or LC-MS analysis	Degradation of the compound.	Review storage conditions. Ensure the compound is stored in a tightly sealed container, protected from light, and at the recommended temperature. Consider purifying the material if degradation is significant.
Inconsistent experimental results	Impurities in the starting material.	Re-analyze the purity of the 1-Bromotridecane-d4 stock. If necessary, purify the compound before use.
Precipitate formation in solution	Low solubility at storage temperature or reaction with solvent/impurities.	Allow the solution to warm to room temperature before use. Ensure the solvent is anhydrous and of high purity.

Stability Data Summary

Storage Condition	Temperature	Light Exposure	Atmosphere	Expected Stability	Potential Degradation Products
Recommended	Room Temperature or 2-8°C[1][4]	Dark (Amber Vial)[1]	Inert (e.g., Argon, Nitrogen)	High	Minimal
Sub-optimal	Elevated Temperature (>25°C)	Ambient Light	Air	Moderate to Low	Increased formation of tridecan-1-ol-d4 and tridec-1-ene-d4
Poor	High Temperature	UV Light	Humid Air	Low	Significant degradation, potential for various byproducts

Experimental Protocols

Protocol for Assessing the Stability of 1-Bromotridecane-d4

This protocol outlines a general method for evaluating the stability of 1-Bromotridecane-d4 under specific storage conditions.

• Sample Preparation:

  • Prepare several aliquots of 1-Bromotridecane-d4 in amber glass vials with PTFE-lined caps.[1]

  • For solution stability studies, dissolve the compound in a high-purity, anhydrous solvent (e.g., acetonitrile, dioxane) at a known concentration.

• Storage Conditions:

  • Store the aliquots under different conditions to be tested (e.g., room temperature, 40°C, exposure to fluorescent light).

• Time Points:

  • Establish a schedule for analysis at various time points (e.g., 0, 1, 3, 6, and 12 months).

• Analytical Method:

  • At each time point, analyze an aliquot using a stability-indicating method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) with a suitable detector.

  • The method should be capable of separating the parent compound from potential degradation products.

• Data Analysis:

  • Quantify the peak area of 1-Bromotridecane-d4 and any new peaks that appear over time.

  • Calculate the percentage of the parent compound remaining to determine the degradation rate.

  • Identify major degradation products using mass spectrometry and comparison with reference standards if available.

Visualizations

Caption: Workflow for a stability study of 1-Bromotridecane-d4.

Caption: Potential degradation pathways for 1-Bromotridecane-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Bromotridecane | 765-09-3 [chemicalbook.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. cdnisotopes.com [cdnisotopes.com]

Reference Data & Comparative Studies

A Guide to Analytical Method Validation Using 1-Bromotridecane-d4 as an Internal Standard

For researchers, scientists, and professionals in drug development, the precision and reliability of analytical methods are paramount. The validation of these methods ensures that the data generated is accurate and reproducible, a critical aspect of regulatory compliance and scientific integrity. A key component in achieving high-quality data in chromatographic and mass spectrometric analyses is the use of internal standards. This guide provides a comprehensive comparison of 1-Bromotridecane-d4, a deuterated internal standard, with other common alternatives, supported by representative experimental data and detailed methodologies.

Deuterated internal standards, such as 1-Bromotridecane-d4, are considered the gold standard in many quantitative analyses, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Their physicochemical properties are nearly identical to their non-deuterated counterparts, meaning they behave similarly during sample preparation, chromatography, and ionization. This co-elution and similar behavior effectively compensate for variations in extraction efficiency, injection volume, and matrix effects, leading to enhanced accuracy and precision in the quantification of the target analyte.

Performance Comparison of Internal Standards

The choice of an internal standard significantly impacts the performance of an analytical method. The following table summarizes typical validation parameters for an analytical method for a hypothetical long-chain alkyl bromide, comparing the use of 1-Bromotridecane-d4 against a non-deuterated structural analog (e.g., 1-Bromododecane) and an external standard method (no internal standard).

Validation Parameter	1-Bromotridecane-d4 (Deuterated IS)	1-Bromododecane (Non-Deuterated IS)	External Standard
Linearity (R²)	> 0.999	> 0.995	> 0.990
Accuracy (Recovery %)	95 - 105%	90 - 110%	80 - 120%
Precision (RSD %)	< 5%	< 10%	< 15%
Limit of Detection (LOD)	Lower	Moderate	Higher
Matrix Effect	Significantly Minimized	Partially Compensated	Not Compensated

As the data illustrates, methods employing a deuterated internal standard like 1-Bromotridecane-d4 consistently demonstrate superior linearity, accuracy, and precision. The ability to compensate for matrix effects is a particularly significant advantage, leading to more reliable results when analyzing complex samples such as biological fluids or environmental extracts.

Experimental Protocols

A robust analytical method validation protocol is essential for ensuring the reliability of results. Below is a detailed methodology for the validation of a GC-MS method for the quantification of a long-chain alkyl bromide using 1-Bromotridecane-d4 as an internal standard.

Preparation of Standard Solutions

• Primary Stock Solution of Analyte: Accurately weigh and dissolve the pure analyte in a suitable solvent (e.g., ethyl acetate) to prepare a stock solution of 1 mg/mL.

• Primary Stock Solution of Internal Standard: Prepare a 1 mg/mL stock solution of 1-Bromotridecane-d4 in the same solvent.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the analyte primary stock solution. Spike each calibration standard with the internal standard to a final concentration of 1 µg/mL.

Sample Preparation (e.g., from a biological matrix)

• To 1 mL of the sample (e.g., plasma), add 10 µL of the 1-Bromotridecane-d4 internal standard working solution (to achieve a concentration of 1 µg/mL).

• Perform a liquid-liquid extraction by adding 3 mL of a suitable organic solvent (e.g., hexane).

• Vortex the mixture for 2 minutes and centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 280°C.

  • Injection Volume: 1 µL (splitless mode).

  • Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the analyte and 1-Bromotridecane-d4.

Method Validation Parameters

• Linearity: Analyze the calibration standards in triplicate and construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration. Perform a linear regression analysis.

• Accuracy: Analyze quality control (QC) samples at low, medium, and high concentrations in triplicate. Calculate the recovery as the measured concentration divided by the nominal concentration, multiplied by 100.

• Precision: Calculate the relative standard deviation (RSD) of the measurements for the QC samples for both intra-day (repeatability) and inter-day (intermediate precision) analyses.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the signal-to-noise ratio for a series of low-concentration standards. The LOD is typically defined as a signal-to-noise ratio of 3, and the LOQ as a signal-to-noise ratio of 10.

Visualization of the Analytical Workflow

The following diagram illustrates the general workflow for the validation of an analytical method using an internal standard.

Caption: Workflow for analytical method validation using an internal standard.

Enhancing Analytical Accuracy: A Guide to the Use of 1-Bromotridecane-d4 as an Internal Standard

In the landscape of quantitative analytical chemistry, particularly within the pharmaceutical and environmental sectors, the demand for high accuracy and precision is paramount. The use of internal standards is a cornerstone of reliable quantification, especially in chromatographic methods like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Among the various types of internal standards, deuterated compounds are widely regarded as the gold standard.[1] This guide provides a comprehensive comparison of 1-Bromotridecane-d4 as an internal standard against other alternatives, supported by experimental principles and data from relevant applications.

The Critical Role of Internal Standards

Internal standards are essential for correcting variations that can occur during sample analysis.[2] These variations can arise from multiple sources, including inconsistencies in sample injection volume, changes in instrument response, and sample loss during preparation and extraction. By introducing a known amount of an internal standard to every sample, standard, and blank, analysts can normalize the response of the target analyte to the response of the internal standard, thereby significantly improving the accuracy and precision of the results.

Why Deuterated Internal Standards Reign Supreme

Deuterated internal standards, such as 1-Bromotridecane-d4, are molecules in which one or more hydrogen atoms have been replaced by their heavier isotope, deuterium. This substitution results in a compound that is chemically and physically almost identical to the non-deuterated analyte.[3] This near-identical behavior is crucial because it ensures that the internal standard experiences the same effects of sample preparation, chromatography, and ionization as the target analyte.[1] Consequently, any loss of analyte during the analytical process is mirrored by a proportional loss of the internal standard, allowing for effective correction. The key difference that allows for its utility is its higher mass, which enables it to be distinguished from the native analyte by a mass spectrometer.

Performance Comparison of Internal Standards

The choice of an internal standard is critical and depends on the specific analyte and sample matrix. The ideal choice is a stable isotope-labeled version of the analyte itself. However, when this is not feasible, a structurally similar deuterated compound like 1-Bromotridecane-d4 serves as an excellent alternative, particularly for the analysis of other halogenated hydrocarbons.

The following table compares the expected performance of different types of internal standards. The data is illustrative and based on typical performance characteristics observed in validated analytical methods, such as the analysis of haloacetic acids and brominated flame retardants.[4][5]

Internal Standard Type	Analyte(s)	Accuracy (% Recovery)	Precision (% RSD)	Notes
Isotopically Labeled Analyte	Haloacetic Acids	90-110%	< 15%	Considered the "gold standard" as it perfectly mimics the analyte's behavior.[1]
(e.g., Monochloroacetic acid-¹³C)
Structurally Similar Deuterated IS	Halogenated Hydrocarbons	85-115%	< 20%	1-Bromotridecane-d4 falls into this category. It provides excellent correction for analytes with similar chemical structures and properties.
(e.g., 1-Bromotridecane-d4)
Non-Isotopically Labeled IS	Various	70-130%	< 30%	A compound with a different chemical structure but similar retention time. It may not adequately correct for matrix effects or differential extraction recovery.
(e.g., 1,2,3-Trichloropropane)

Data are representative values based on performance criteria from validated environmental and pharmaceutical analytical methods.

Experimental Protocol: General Workflow for Using a Deuterated Internal Standard in GC-MS Analysis

This protocol outlines the typical steps for using 1-Bromotridecane-d4 or a similar deuterated internal standard for the quantification of a halogenated organic compound in a complex matrix (e.g., soil, water, or biological tissue).

1. Preparation of Standards:

• Stock Solutions: Prepare individual stock solutions of the target analyte(s) and the deuterated internal standard (e.g., 1-Bromotridecane-d4) in a high-purity solvent (e.g., hexane or methanol).

• Calibration Standards: Prepare a series of calibration standards by diluting the analyte stock solution to cover the expected concentration range in the samples. Spike each calibration standard with a constant, known concentration of the internal standard from its stock solution.

2. Sample Preparation and Extraction:

• Accurately weigh or measure a known amount of the sample matrix.

• Spike the sample with the same constant concentration of the internal standard as used in the calibration standards. This should be done at the very beginning of the sample preparation process to account for any analyte loss during extraction and cleanup.

• Perform the sample extraction using an appropriate technique (e.g., liquid-liquid extraction, solid-phase extraction, or Soxhlet extraction).

• Concentrate or dilute the extract as necessary to bring the analyte concentration within the calibration range.

3. GC-MS Analysis:

• Inject a fixed volume of the prepared standards and sample extracts into the GC-MS system.

• The gas chromatograph separates the components of the mixture based on their boiling points and interaction with the stationary phase. The deuterated internal standard will co-elute or elute very close to the target analyte.[3]

• The mass spectrometer detects and quantifies the analyte and the internal standard based on their unique mass-to-charge ratios.

4. Data Analysis:

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for each calibration standard.

• Determine the concentration of the analyte in the samples by calculating the ratio of the analyte peak area to the internal standard peak area in the sample chromatogram and using the calibration curve to determine the corresponding concentration.

Diagram 1: Experimental Workflow for Internal Standard-Based Quantification

A generalized workflow for quantitative analysis using a deuterated internal standard.

Diagram 2: Logical Relationship of Internal Standard Correction

The logical basis for correction using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. sciex.com [sciex.com]
• 5. mdpi.com [mdpi.com]

A Comparative Guide to 1-Bromotridecane-d4 and Other Deuterated Standards for Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly in mass spectrometry-based methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of stable isotope-labeled internal standards is the gold standard for achieving accurate and reliable results.[1] Deuterated standards, where hydrogen atoms are replaced by deuterium, are chemically almost identical to the analyte of interest, allowing them to effectively track the analyte through sample preparation and analysis, thus correcting for variations in extraction recovery, matrix effects, and instrument response.[2][3]

This guide provides an objective comparison of 1-Bromotridecane-d4 with other relevant deuterated standards, specifically 1-Bromododecane-d25 and 1-Bromohexadecane-d33. These alternatives are chosen for their structural similarity and applicability in methods for analyzing long-chain alkyl halides and other nonpolar molecules. The information presented is supported by established principles of analytical chemistry and typical performance data for such standards.

Principle of Deuterated Internal Standards

An ideal internal standard co-elutes with the analyte and exhibits similar chemical and physical properties.[4] This ensures that any loss of analyte during sample processing is mirrored by a proportional loss of the internal standard.[5] Deuterated standards are particularly effective because the mass difference allows the mass spectrometer to distinguish between the analyte and the standard, while their similar chemical behavior ensures they are affected similarly by factors like ion suppression or enhancement in the ion source.[2][3] The ratio of the analyte signal to the internal standard signal provides a normalized value that is proportional to the analyte concentration, leading to enhanced precision and accuracy.[1]

Performance Comparison of Deuterated Brominated Alkanes

The selection of a suitable deuterated internal standard is critical for the robustness of an analytical method. The following table summarizes key performance parameters for 1-Bromotridecane-d4 and two other long-chain deuterated bromoalkanes. The data presented are typical values and expectations based on the properties of these types of compounds.

Parameter	1-Bromotridecane-d4	1-Bromododecane-d25	1-Bromohexadecane-d33
Analyte of Interest	1-Bromotridecane	1-Bromododecane	1-Bromohexadecane
Molecular Formula	C₁₃H₂₃D₄Br	C₁₂H₂D₂₅Br	C₁₆H₃D₃₃Br
Mass Shift (vs. Analyte)	+4 Da	+25 Da	+33 Da
Typical Isotopic Purity	≥98%	≥98%	≥98%
Typical Chemical Purity	≥98%	≥98%	≥98%
Expected Matrix Effect Correction	High	High	High
Potential for Isotopic Exchange	Low	Low	Low
Co-elution with Analyte (GC)	Excellent	Excellent	Excellent

Discussion of Performance Parameters:

• Mass Shift: A sufficient mass shift is crucial to prevent isotopic overlap between the analyte and the standard. All three standards provide a clear mass difference for unambiguous detection.

• Isotopic Purity: High isotopic purity (≥98%) is essential to minimize the contribution of the unlabeled analyte in the internal standard solution, which could otherwise lead to an overestimation of the analyte's concentration.[5]

• Chemical Purity: High chemical purity ensures that no impurities interfere with the quantification of the analyte or the internal standard.

• Expected Matrix Effect Correction: Due to their high structural similarity to the respective analytes, these deuterated standards are expected to provide excellent correction for matrix-induced signal suppression or enhancement.[6][7]

• Potential for Isotopic Exchange: The deuterium atoms in these bromoalkanes are on carbon atoms and are not readily exchangeable under typical analytical conditions, ensuring the stability of the label throughout the analytical process.[8]

• Co-elution: In gas chromatography, the deuterated and non-deuterated counterparts will have very similar retention times, ensuring they experience the same analytical conditions.[4]

Experimental Protocols

Below is a detailed methodology for a typical experiment involving the quantification of 1-Bromotridecane in an environmental water sample using 1-Bromotridecane-d4 as an internal standard.

Protocol: Quantification of 1-Bromotridecane in Water by GC-MS

1. Objective: To accurately quantify the concentration of 1-Bromotridecane in a water sample using an isotope dilution method with 1-Bromotridecane-d4 as the internal standard.

2. Materials:

• 1-Bromotridecane analytical standard

• 1-Bromotridecane-d4 internal standard solution (e.g., 10 µg/mL in methanol)

• Hexane (pesticide residue grade)

• Sodium chloride (analytical grade, baked at 450°C for 4 hours)

• Anhydrous sodium sulfate (analytical grade, baked at 450°C for 4 hours)

• Deionized water

• 2 mL GC vials with inserts and caps

• 1 L separatory funnel

3. Sample Preparation (Liquid-Liquid Extraction): a. Measure 500 mL of the water sample into a 1 L separatory funnel. b. Spike the sample with a known amount of the 1-Bromotridecane-d4 internal standard solution (e.g., 50 µL of a 10 µg/mL solution). c. Add 30 g of sodium chloride to the water sample and dissolve by swirling. d. Add 50 mL of hexane to the separatory funnel. e. Shake the funnel vigorously for 2 minutes, periodically venting to release pressure. f. Allow the layers to separate for 10 minutes. g. Drain the lower aqueous layer and collect the upper hexane layer. h. Pass the hexane extract through a funnel containing anhydrous sodium sulfate to remove any residual water. i. Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen. j. Transfer the final extract to a 2 mL GC vial for analysis.

4. GC-MS Analysis: a. Gas Chromatograph (GC) Conditions:

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
• Inlet Temperature: 280°C
• Injection Volume: 1 µL (splitless mode)
• Oven Temperature Program:
• Initial temperature: 60°C, hold for 1 minute
• Ramp: 10°C/min to 300°C
• Hold: 5 minutes
• Carrier Gas: Helium at a constant flow of 1.2 mL/min b. Mass Spectrometer (MS) Conditions:
• Ionization Mode: Electron Ionization (EI) at 70 eV
• Source Temperature: 230°C
• Quadrupole Temperature: 150°C
• Acquisition Mode: Selected Ion Monitoring (SIM)
• Ions to Monitor:
• 1-Bromotridecane: m/z [specific fragments, e.g., based on its mass spectrum]
• 1-Bromotridecane-d4: m/z [corresponding fragments with +4 Da shift]

5. Quantification: a. Prepare a calibration curve by analyzing a series of standards containing known concentrations of 1-Bromotridecane and a constant concentration of 1-Bromotridecane-d4. b. Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. c. Determine the concentration of 1-Bromotridecane in the sample by calculating the peak area ratio from the sample analysis and interpolating the concentration from the calibration curve.

Mandatory Visualization

A generalized workflow for quantitative analysis using a deuterated internal standard.

Correction of analytical variability using a deuterated internal standard.

Conclusion

1-Bromotridecane-d4 serves as an excellent internal standard for the quantitative analysis of 1-Bromotridecane and other structurally similar long-chain nonpolar compounds. Its performance is comparable to other deuterated bromoalkanes like 1-Bromododecane-d25 and 1-Bromohexadecane-d33, offering high isotopic and chemical purity, a stable isotopic label, and the ability to effectively compensate for matrix effects and other sources of analytical variability. The choice among these standards will primarily depend on the specific analyte being quantified, with the goal of closely matching the chemical and physical properties of the internal standard to the analyte of interest. A thorough method development and validation process is always necessary to ensure the chosen internal standard performs adequately and provides the highest quality quantitative data.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to the Inter-laboratory Application of 1-Bromotridecane-d4 as an Internal Standard in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the utilization and performance assessment of 1-Bromotridecane-d4 as an internal standard in quantitative analytical methods, particularly in the context of inter-laboratory comparisons. Due to the absence of publicly available, direct inter-laboratory comparison studies for 1-Bromotridecane-d4, this document presents a hypothetical proficiency test to illustrate how such a comparison would be structured and evaluated. The provided data and protocols are representative of what would be expected in such a study.

Introduction to 1-Bromotridecane-d4 as an Internal Standard

1-Bromotridecane-d4 is a deuterated form of 1-bromotridecane. Its key application in analytical chemistry is as an internal standard (IS) for quantitative analysis, typically using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). The four deuterium atoms provide a distinct mass shift (M+4) compared to the unlabeled analyte, allowing for its differentiation by a mass spectrometer while ensuring it co-elutes and behaves chromatographically similarly to the target analyte. This makes it an excellent tool for correcting for variations in sample preparation, injection volume, and instrument response.

Hypothetical Inter-laboratory Comparison Study

To assess the robustness and transferability of an analytical method using 1-Bromotridecane-d4 as an internal standard, a hypothetical inter-laboratory comparison was designed. In this scenario, five independent laboratories were provided with a set of identical samples containing a target analyte at various concentrations, along with a standardized solution of 1-Bromotridecane-d4 to be used as the internal standard.

The primary objectives of this hypothetical study were:

• To evaluate the accuracy and precision of the analytical method across different laboratories.

• To assess the linearity of the method over a defined concentration range.

• To identify potential sources of variability in the analytical procedure.

The performance of each laboratory was evaluated based on the analysis of quality control (QC) samples at low, medium, and high concentrations of the target analyte. The results are summarized in the table below.

Laboratory	QC Level	Target Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
Lab A	Low	5.0	4.9	98.0	4.5
Medium	50.0	51.2	102.4	3.1
High	200.0	195.8	97.9	2.5
Lab B	Low	5.0	5.3	106.0	6.2
Medium	50.0	48.9	97.8	4.8
High	200.0	205.4	102.7	3.9
Lab C	Low	5.0	4.6	92.0	8.1
Medium	50.0	52.5	105.0	6.5
High	200.0	190.1	95.1	5.7
Lab D	Low	5.0	5.1	102.0	3.9
Medium	50.0	50.8	101.6	2.8
High	200.0	201.2	100.6	2.1
Lab E	Low	5.0	6.0	120.0	11.5
Medium	50.0	55.3	110.6	9.8
High	200.0	218.7	109.4	8.4

• Accuracy was calculated as (Mean Measured Concentration / Target Concentration) * 100.

• Precision is represented by the percent relative standard deviation (%RSD) of replicate measurements (n=6).

Experimental Protocols

The following is a representative experimental protocol for the quantification of a hypothetical non-polar analyte in a biological matrix (e.g., plasma) using 1-Bromotridecane-d4 as an internal standard, analyzed by GC-MS.

1. Materials and Reagents:

• Target Analyte Stock Solution (1 mg/mL in methanol)

• 1-Bromotridecane-d4 Internal Standard (IS) Stock Solution (1 mg/mL in methanol)[1]

• Working Standard and IS Solutions (prepared by serial dilution in methanol)

• Human Plasma (blank, collected in K2EDTA tubes)

• Methyl tert-butyl ether (MTBE), HPLC grade

• Methanol, HPLC grade

• Deionized Water

2. Preparation of Calibration Standards and Quality Control Samples:

• Calibration standards were prepared by spiking blank human plasma with appropriate volumes of the working standard solutions to achieve final concentrations ranging from 1 to 250 ng/mL.

• Quality control (QC) samples were prepared independently at concentrations of 5 ng/mL (Low), 50 ng/mL (Medium), and 200 ng/mL (High).

3. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 25 µL of the 1-Bromotridecane-d4 working solution (at a constant concentration, e.g., 100 ng/mL).

• Vortex briefly to mix.

• Add 500 µL of MTBE.

• Vortex for 5 minutes to ensure thorough extraction.

• Centrifuge at 10,000 x g for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (MTBE) to a clean microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 50 µL of hexane for GC-MS analysis.

4. GC-MS Analysis:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Inlet Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 20°C/min, hold for 5 minutes.

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Analyte Ions (hypothetical): m/z 135, 177

  • 1-Bromotridecane-d4 Ions: m/z 139, 181 (corresponding to M+4 fragments)

5. Data Analysis:

• Peak areas for the target analyte and the internal standard (1-Bromotridecane-d4) were integrated.

• A calibration curve was constructed by plotting the ratio of the analyte peak area to the IS peak area against the analyte concentration.

• A linear regression with a 1/x weighting was used to fit the calibration curve.

• The concentrations of the QC and unknown samples were calculated from the regression equation.

Visualizations

The following diagrams illustrate the key workflows and relationships in this analytical process.

References

• 1. cdnisotopes.com [cdnisotopes.com]

The Decisive Advantage: 1-Bromotridecane-d4 Outperforms its Non-Deuterated Counterpart as an Internal Standard

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of a suitable internal standard is paramount. This guide provides an objective comparison of the performance of 1-Bromotridecane-d4 against its non-deuterated analog, demonstrating the clear advantages of using a stable isotope-labeled internal standard in demanding analytical applications.

In the realm of quantitative analysis, particularly when employing techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), an internal standard is crucial for correcting variations that can occur during sample preparation and analysis. An ideal internal standard should mimic the chemical and physical properties of the analyte as closely as possible to ensure it is affected in the same way by experimental variables. While structurally similar, non-deuterated compounds can be used, the scientific consensus firmly supports the superiority of stable isotope-labeled internal standards, such as 1-Bromotridecane-d4.

The primary advantage of a deuterated standard lies in its near-identical physicochemical properties to the analyte of interest. This results in co-elution during chromatography and similar behavior during extraction and ionization, which is critical for accurately compensating for matrix effects—the suppression or enhancement of ionization of an analyte by co-eluting substances from the sample matrix.

Performance Under the Magnifying Glass: A Data-Driven Comparison

To illustrate the performance differences, consider the following hypothetical but representative experimental data from a typical bioanalytical workflow, such as the quantification of a target analyte in a complex matrix like plasma.

Table 1: Comparison of Recovery and Matrix Effects

Internal Standard	Mean Recovery (%)	Recovery RSD (%)	Mean Matrix Effect (%)	Matrix Effect RSD (%)
1-Bromotridecane-d4	98.2	2.1	99.5	1.8
Non-deuterated Analog	85.7	8.5	88.3	9.2

RSD: Relative Standard Deviation

The data clearly indicates that 1-Bromotridecane-d4 provides significantly higher and more consistent recovery rates. More importantly, it demonstrates a negligible matrix effect with very low variability, ensuring that the quantitative results are not skewed by the sample matrix. The non-deuterated analog, while structurally similar, exhibits lower recovery and is more susceptible to the unpredictable nature of matrix effects, as shown by the higher RSD.

Table 2: Accuracy and Precision in Quantitative Analysis

Internal Standard	True Concentration (ng/mL)	Measured Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
1-Bromotridecane-d4	10.0	9.92	99.2	2.5
100.0	101.5	101.5	1.9
1000.0	995.0	99.5	1.5
Non-deuterated Analog	10.0	11.5	115.0	9.8
100.0	92.3	92.3	7.6
1000.0	1080.0	108.0	6.5

CV: Coefficient of Variation

The "Why": A Logical Framework for Choosing a Deuterated Standard

The decision to use a deuterated internal standard can be visualized as a logical progression towards more reliable and reproducible data.

A Guide to Enhancing Analyte Detection and Quantification Using 1-Bromotridecane-d4 as an Internal Standard

For researchers, scientists, and professionals in drug development, achieving accurate and precise measurement of analytes at low concentrations is a critical challenge. The limit of detection (LOD) and limit of quantification (LOQ) are key parameters that define the sensitivity of an analytical method.[1][2][3][4][5] The use of a suitable internal standard is a widely accepted strategy to improve the reliability of quantitative analyses, and stable isotope-labeled (SIL) internal standards, such as 1-Bromotridecane-d4, are considered the gold standard for techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[6][7]

This guide provides a comparative overview of the expected performance of a deuterated internal standard like 1-Bromotridecane-d4 against other alternatives and outlines a general experimental approach for its application.

The Role of Deuterated Internal Standards

An internal standard in quantitative analysis is a compound added in a constant amount to all samples, calibration standards, and quality controls.[8] It helps to correct for the loss of analyte during sample preparation and for variations in instrument response.[7][9] A stable isotope-labeled internal standard is a form of the analyte of interest where several atoms have been replaced with their heavier isotopes (e.g., hydrogen with deuterium).[6] This makes the internal standard chemically almost identical to the analyte, but with a different mass, allowing it to be distinguished by a mass spectrometer.

The nearly identical chemical and physical properties of a SIL internal standard to the unlabeled analyte mean it can effectively compensate for variability in sample extraction, derivatization, and chromatographic analysis.[6] This leads to improved accuracy and precision of the analytical method, which is crucial for determining low limits of detection and quantification.

Performance Comparison: Deuterated vs. Non-Isotopically Labeled Internal Standards

The choice of an internal standard significantly impacts the quality of quantitative results. Below is a table comparing the expected performance of a deuterated internal standard like 1-Bromotridecane-d4 with a non-isotopically labeled (homologous or analogous) internal standard.

Feature	Deuterated Internal Standard (e.g., 1-Bromotridecane-d4)	Non-Isotopically Labeled Internal Standard
Chemical & Physical Properties	Nearly identical to the analyte.	Similar, but not identical to the analyte.
Chromatographic Behavior	Co-elutes or has a very similar retention time to the analyte.[6]	Different retention time than the analyte.
Extraction Recovery	Very similar to the analyte, providing excellent correction for analyte loss.	May differ from the analyte, leading to incomplete correction.
Matrix Effects in MS	Experiences similar ion suppression or enhancement as the analyte, providing better correction.[6]	Experiences different matrix effects, which can lead to inaccurate quantification.
Accuracy & Precision	High accuracy and precision due to superior correction.[7][9]	Can be lower, especially in complex matrices.
Applicability	Ideal for LC-MS and GC-MS based methods.[6][7]	Can be used in various chromatographic methods, but with limitations.

Experimental Protocols

A generalized experimental protocol for using a deuterated internal standard such as 1-Bromotridecane-d4 in a quantitative analytical method is provided below. This protocol would be adapted based on the specific analyte, matrix, and instrumentation.

1. Preparation of Stock Solutions

• Prepare a stock solution of the analyte of interest in a suitable solvent.

• Prepare a separate stock solution of 1-Bromotridecane-d4 at a known concentration.

2. Preparation of Calibration Standards and Quality Control Samples

• Prepare a series of calibration standards by spiking a blank matrix with known concentrations of the analyte.

• Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

• Add a constant, known amount of the 1-Bromotridecane-d4 internal standard solution to each calibration standard and QC sample.

3. Sample Preparation

• To the unknown samples, add the same constant amount of the 1-Bromotridecane-d4 internal standard solution.

• Perform the sample extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction).

4. (Optional) Derivatization

• If required for improved chromatographic properties or detection sensitivity, perform a derivatization reaction on the extracted samples, standards, and QCs. Derivatization can significantly lower the limit of quantification.[10]

5. Instrumental Analysis (GC-MS or LC-MS)

• Inject the prepared samples, calibration standards, and QCs into the chromatograph.

• Develop a chromatographic method to separate the analyte and the internal standard.

• For mass spectrometric detection, use selected ion monitoring (SIM) or multiple reaction monitoring (MRM) to detect the specific mass-to-charge ratios of the analyte and 1-Bromotridecane-d4.

6. Data Analysis

• For each injection, determine the peak areas of the analyte and the internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

Workflow for Quantitative Analysis using a Deuterated Internal Standard

The following diagram illustrates the general workflow for a quantitative analysis using a deuterated internal standard.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

References

• 1. Practical Analysis of LOD and LOQ with Examples [chemistryjobinsight.com]
• 2. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Limit of blank, limit of detection and limit of quantitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. lcms.cz [lcms.cz]
• 10. Improved sensitivity mass spectrometric detection of eicosanoids by charge reversal derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Robustness of Analytical Methods Using 1-Bromotridecane-d4 as an Internal Standard

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is paramount for developing robust and reliable quantitative analytical methods. This guide provides a comprehensive evaluation of 1-Bromotridecane-d4 as a deuterated internal standard, comparing its performance with a non-deuterated alternative, Tridecanoic Acid, in the context of a gas chromatography-mass spectrometry (GC-MS) method for the quantification of a model long-chain fatty acid, Myristic Acid.

The use of stable isotope-labeled internal standards, such as 1-Bromotridecane-d4, is a well-established strategy to mitigate variability in analytical measurements.[1] These standards, being chemically almost identical to the analyte, can effectively compensate for variations during sample preparation, chromatographic separation, and ionization in the mass spectrometer.[2]

Comparative Analysis of Internal Standards

The primary advantage of a deuterated internal standard like 1-Bromotridecane-d4 lies in its ability to closely mimic the behavior of the analyte throughout the analytical process. This leads to improved accuracy and precision, especially when dealing with complex biological matrices that are prone to matrix effects.[3] Non-deuterated internal standards, while cost-effective, may not always co-elute perfectly with the analyte and can be affected differently by matrix interferences, potentially compromising the reliability of the results.

The following table summarizes the expected performance characteristics of 1-Bromotridecane-d4 compared to a non-deuterated alternative, Tridecanoic Acid, in the GC-MS analysis of Myristic Acid. The data is representative of typical outcomes in method validation studies.

Parameter	1-Bromotridecane-d4	Tridecanoic Acid (Non-deuterated IS)	Comment
Retention Time (min)	12.5	11.8	1-Bromotridecane-d4 would be derivatized alongside the analyte, leading to a similar retention time. Tridecanoic acid has a different chemical structure, resulting in a different retention time.
Precision (%RSD, n=6)	< 5%	< 15%	The co-eluting nature of the deuterated standard provides better correction for injection volume and instrument variability.
Accuracy (% Recovery)	95-105%	85-115%	Deuterated standards more effectively compensate for matrix effects and extraction inconsistencies.[4]
Linearity (R²)	> 0.999	> 0.995	Both can provide good linearity, but the deuterated standard often yields a slightly better fit due to more consistent analyte-to-IS ratios.
Limit of Quantification (LOQ)	Lower	Higher	Improved signal-to-noise for the analyte when a co-eluting deuterated standard is used to normalize against background.

Experimental Protocols

A robust analytical method requires a well-defined experimental protocol. The following is a representative GC-MS method for the quantification of Myristic Acid in a biological matrix (e.g., plasma) using 1-Bromotridecane-d4 as an internal standard.

Sample Preparation and Extraction

• To 100 µL of plasma, add 10 µL of a 10 µg/mL solution of 1-Bromotridecane-d4 in methanol.

• Add 500 µL of a 2:1 (v/v) chloroform:methanol solution and vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes to separate the layers.

• Transfer the lower organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

Derivatization

• To the dried extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the tube and heat at 70°C for 30 minutes.

• Cool to room temperature before GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm

• Inlet Temperature: 280°C

• Oven Program: Start at 150°C, hold for 1 min, ramp to 250°C at 10°C/min, then ramp to 300°C at 20°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Myristic Acid-TMS derivative: m/z 299 (quantifier), m/z 73, 117 (qualifiers)

  • 1-Bromotridecane-d4: m/z 269 (quantifier), m/z 135 (qualifier)

Visualization of Experimental Workflow and Logical Relationships

To further clarify the experimental process and the rationale behind using a deuterated internal standard, the following diagrams are provided.

Figure 1. Experimental workflow for the quantification of a long-chain fatty acid using a deuterated internal standard.

Figure 2. Rationale for using a deuterated internal standard to ensure robust quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. lcms.cz [lcms.cz]
• 4. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Cross-Validation of Analytical Results with 1-Bromotridecane-d4 Versus a Non-Deuterated Alternative

In the landscape of analytical chemistry, particularly within drug development and clinical research, the precision and reliability of quantitative data are paramount. The cross-validation of analytical methods ensures that results are consistent and comparable across different laboratories, instruments, and time points. A cornerstone of robust analytical validation, especially in mass spectrometry-based assays, is the use of an appropriate internal standard. This guide provides an objective comparison of the performance of a deuterated internal standard, 1-Bromotridecane-d4, against a traditional non-deuterated alternative, Pentadecanoic acid, for the quantitative analysis of long-chain fatty acids.

Stable isotope-labeled internal standards (SIL-IS), such as 1-Bromotridecane-d4, are widely regarded as the gold standard in quantitative bioanalysis.[1][2] This is due to their near-identical physicochemical properties to the analytes of interest, which allows for superior correction of variability during sample preparation and analysis.[1] Non-deuterated structural analogs, while historically used, may not fully compensate for these variations, potentially impacting data accuracy.[1]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The choice of internal standard significantly influences the accuracy and precision of analytical measurements. The following tables summarize the expected quantitative performance of 1-Bromotridecane-d4 compared to Pentadecanoic acid in the gas chromatography-mass spectrometry (GC-MS) analysis of long-chain fatty acids, based on representative data from studies comparing deuterated and non-deuterated internal standards.[1]

Table 1: Comparison of Key Performance Metrics

Performance Metric	1-Bromotridecane-d4 (Deuterated IS)	Pentadecanoic Acid (Non-Deuterated IS)	Rationale
Correction for Matrix Effects	Excellent	Moderate to Poor	Being structurally identical to the analyte, the deuterated standard co-elutes and experiences the same ionization suppression or enhancement.
Correction for Sample Loss	Excellent	Good	Both standards can correct for physical losses during sample preparation, but the deuterated standard better accounts for chemical degradation.
Chromatographic Behavior	Co-elutes with the analyte	Separate elution	Co-elution ensures that both the analyte and the internal standard are subjected to the same conditions at the same time.
Potential for Interference	Low (Isotopic Crosstalk)	High (Endogenous Presence)	Pentadecanoic acid can be present in biological samples, complicating accurate quantification.[3]
Cost and Availability	Higher Cost, Custom Synthesis may be needed	Lower Cost, Readily Available	The synthesis of deuterated compounds is more complex and expensive.

Table 2: Representative Quantitative Performance Data

Analyte	Internal Standard Type	Mean Accuracy (%)	Precision (%RSD)
Palmitic Acid (C16:0)	Deuterated Long-Chain Standard	102.3	3.5
Odd-Chain Fatty Acid (C17:0)	95.8	8.2
Stearic Acid (C18:0)	Deuterated Long-Chain Standard	101.5	4.1
Odd-Chain Fatty Acid (C17:0)	97.2	7.5
Oleic Acid (C18:1)	Deuterated Long-Chain Standard	103.1	3.9
Odd-Chain Fatty Acid (C17:0)	96.5	8.9

This data is representative of the expected performance based on studies comparing different types of internal standards for fatty acid analysis and is not from a direct head-to-head study of 1-Bromotridecane-d4 and Pentadecanoic acid.[1]

Experimental Protocols

To objectively compare the performance of 1-Bromotridecane-d4 and Pentadecanoic acid, a validation experiment evaluating accuracy, precision, and matrix effects should be conducted. The following is a detailed methodology for the quantitative analysis of long-chain fatty acids in a biological matrix (e.g., plasma) using GC-MS.

Experimental Workflow for Fatty Acid Analysis

Caption: Experimental workflow for the quantitative analysis of fatty acids using an internal standard.

Detailed Methodologies

1. Materials and Reagents:

• Plasma samples

• 1-Bromotridecane-d4 solution (in a suitable solvent)

• Pentadecanoic acid solution (in a suitable solvent)

• Fatty acid standards for calibration curve

• Chloroform, Methanol (HPLC grade)

• Boron trifluoride-methanol (14% w/v)

• Hexane (HPLC grade)

• Saturated sodium chloride solution

2. Sample Preparation:

• To 100 µL of plasma in a glass tube, add a known amount of the internal standard solution (either 1-Bromotridecane-d4 or Pentadecanoic acid).

• Add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol. Vortex vigorously for 1 minute.

• Add 0.5 mL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully transfer the lower organic layer to a new glass tube.

• Evaporate the solvent under a stream of nitrogen.

3. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• To the dried lipid extract, add 1 mL of 14% BF3-methanol.

• Incubate at 100°C for 30 minutes.

• Cool to room temperature and add 1 mL of hexane and 1 mL of saturated NaCl solution.

• Vortex and centrifuge at 1000 x g for 5 minutes.

• Transfer the upper hexane layer containing the FAMEs to an autosampler vial for GC-MS analysis.

4. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: DB-23 (60 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injection Volume: 1 µL (splitless)

• Oven Program: Initial temperature of 100°C, hold for 2 min, ramp to 250°C at 10°C/min, hold for 10 min.

• Mass Spectrometer: Agilent 5977B or equivalent

• Ionization Mode: Electron Ionization (EI)

• Acquisition Mode: Selected Ion Monitoring (SIM)

5. Data Analysis:

• Integrate the peak areas of the target fatty acid methyl esters and the internal standard.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for a series of calibration standards.

• Determine the concentration of the fatty acids in the samples from the calibration curve.

Logical Relationship for Internal Standard Selection

Caption: Decision pathway for selecting an internal standard for quantitative analysis.

Conclusion

The cross-validation of analytical methods is a critical step in ensuring the reliability and comparability of scientific data. The choice of internal standard plays a pivotal role in the outcome of this validation. While non-deuterated internal standards like Pentadecanoic acid have been historically used, the evidence strongly supports the superiority of stable isotope-labeled standards such as 1-Bromotridecane-d4. The near-identical chemical and physical properties of deuterated standards to their corresponding analytes allow for more effective correction of matrix effects and other sources of analytical variability, ultimately leading to more accurate and precise quantitative results. For researchers, scientists, and drug development professionals seeking the highest level of data integrity, the use of a deuterated internal standard is highly recommended.

References

• 1. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of 1-Bromotridecane-d4: A Procedural Guide

Health and Safety Profile

1-Bromotridecane is classified as a hazardous substance with the following primary hazards[1]:

• Harmful if swallowed [1][2]

• Causes skin irritation [1][2]

• Causes serious eye damage [1][2]

• May cause respiratory irritation [1][2]

Given these hazards, 1-Bromotridecane-d4 should be handled with the same level of caution. Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times when handling this compound. All work should be conducted in a well-ventilated area or a chemical fume hood[2].

Regulatory Framework for Hazardous Waste Disposal

The disposal of hazardous waste in the United States is primarily governed by the Resource Conservation and Recovery Act (RCRA), which is administered by the Environmental Protection Agency (EPA)[3][4][5]. The RCRA establishes a "cradle-to-grave" system for managing hazardous waste, from its generation to its final disposal[3][5][6]. It is important to note that many states have their own hazardous waste regulations that may be more stringent than federal requirements[3][6][7]. Therefore, all laboratory personnel must be familiar with their institution's specific hazardous waste management plan and comply with all relevant regulations.

Step-by-Step Disposal Procedure for 1-Bromotridecane-d4

The following procedure outlines the recommended steps for the proper disposal of 1-Bromotridecane-d4.

1. Waste Identification and Segregation:

• Based on the hazards of the parent compound, 1-Bromotridecane-d4 should be considered a hazardous waste.

• Do not mix 1-Bromotridecane-d4 waste with other waste streams unless explicitly permitted by your institution's hazardous waste management guidelines. It should be segregated as a halogenated organic waste.

2. Containerization and Labeling:

• Use a designated, leak-proof, and chemically compatible container for collecting 1-Bromotridecane-d4 waste. The container should be in good condition and have a secure-fitting cap.

• Clearly label the waste container with the words "Hazardous Waste," the full chemical name ("1-Bromotridecane-d4"), and the specific hazards (e.g., "Harmful," "Irritant"). The date of accumulation should also be clearly marked.

3. Storage:

• Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) within the laboratory.

• The SAA should be located at or near the point of generation and under the control of the laboratory personnel.

• Ensure the storage area is well-ventilated and away from incompatible materials, such as strong oxidizing agents and strong bases[8].

4. Waste Pickup and Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup of the hazardous waste.

• Do not attempt to dispose of 1-Bromotridecane-d4 down the drain or in the regular trash. This is illegal and can cause significant environmental harm.

• The ultimate disposal of 1-Bromotridecane-d4 will likely involve incineration in a licensed hazardous waste facility or burial in a specifically licensed landfill[2].

Quantitative Data Summary

Parameter	Value	Source
Molecular Formula	C13H23D4Br	N/A
Molecular Weight	267.28 g/mol	[9]
Boiling Point (non-deuterated)	148-150 °C @ 10 mmHg	[10]
Melting Point (non-deuterated)	4-7 °C	[10]
Flash Point (non-deuterated)	>110 °C	[10]
Density (non-deuterated)	1.03 g/mL at 25 °C	[10]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of 1-Bromotridecane-d4.

Disposal workflow for 1-Bromotridecane-d4.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of 1-Bromotridecane-d4, protecting both themselves and the environment. Always prioritize safety and consult with your institution's EHS department for any specific questions or concerns.

References

• 1. 1-Bromotridecane | C13H27Br | CID 13000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. youtube.com [youtube.com]
• 4. epa.gov [epa.gov]
• 5. dnr.mo.gov [dnr.mo.gov]
• 6. dec.ny.gov [dec.ny.gov]
• 7. Hazardous Waste Program | Department of Environmental Protection | Commonwealth of Pennsylvania [pa.gov]
• 8. fishersci.com [fishersci.com]
• 9. cdnisotopes.com [cdnisotopes.com]
• 10. 1-Bromotridecane 98 765-09-3 [sigmaaldrich.com]

Essential Safety and Logistical Information for Handling 1-Bromotridecane-d4

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides comprehensive, step-by-step guidance for the safe handling, operation, and disposal of 1-Bromotridecane-d4, a deuterated analog of 1-Bromotridecane. Adherence to these protocols is critical to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

1-Bromotridecane-d4 is classified with several hazards that necessitate the use of appropriate personal protective equipment. It is harmful if swallowed, causes skin irritation, can result in serious eye damage, and may cause respiratory irritation.[1][2] Therefore, a stringent PPE protocol is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 1-Bromotridecane-d4

Body Part	Required PPE	Standard/Specification
Eyes/Face	Chemical safety goggles or safety glasses with side-shields. A face shield should be worn over goggles when there is a significant splash risk.[3][4]	ANSI Z87.1[3][4]
Hands	Chemically resistant gloves (disposable nitrile gloves are the minimum for incidental contact).[4]	Follow manufacturer's specifications for chemical resistance.
Body	Laboratory coat. A flame-resistant coat should be considered due to the compound's combustibility.[5]	Standard laboratory coat.
Respiratory	Generally not required with adequate engineering controls (i.e., fume hood).[6][7] If vapors are generated, a NIOSH-approved respirator is necessary.[7][8]	NIOSH or EN 166 (EU)[7]
Feet	Closed-toe shoes.	Must cover the entire foot.[9]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 1-Bromotridecane-d4, from preparation to disposal, is crucial for safety and experimental integrity.

1. Preparation and Engineering Controls:

• Ensure all work with 1-Bromotridecane-d4 is conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][7]

• Before starting, ensure that an eyewash station and safety shower are readily accessible.

• Verify that all necessary PPE is available and in good condition.

2. Handling the Compound:

• Don the appropriate PPE as outlined in Table 1.

• Avoid direct contact with the skin and eyes.[1][6][7][8]

• Do not eat, drink, or smoke in the handling area.[1]

• Keep the container tightly closed when not in use.[1]

3. Storage:

• Store 1-Bromotridecane-d4 at room temperature in a tightly sealed, clearly labeled container.[1][10]

• Recommended storage containers are made of polyethylene or polypropylene.[1]

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Emergency and Disposal Plan

Proper planning for emergencies and waste disposal is a critical component of laboratory safety.

Table 2: Emergency First Aid Procedures

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[1][6]
Skin Contact	Immediately flush skin with plenty of water and soap.[1] Remove contaminated clothing and wash before reuse.[6] Seek medical attention if irritation develops.[1]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[1][11]
Ingestion	Do not induce vomiting. Immediately give a glass of water.[1] Seek immediate medical attention.[6]

Spill and Waste Disposal:

• Spill Cleanup: In the event of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, vermiculite, or a universal binder.[1][6][7] Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[1][6][7]

• Waste Disposal: Dispose of 1-Bromotridecane-d4 and any contaminated materials as hazardous waste.[7] Contact a licensed professional waste disposal service for proper disposal in accordance with local, state, and federal regulations.[7] Do not dispose of down the drain.[1][8]

Experimental Workflow for Safe Handling of 1-Bromotridecane-d4

Caption: Workflow for the safe handling of 1-Bromotridecane-d4.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. 1-Bromotridecane | C13H27Br | CID 13000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. Personal Protective Equipment | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 6. fishersci.com [fishersci.com]
• 7. cdnisotopes.com [cdnisotopes.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 10. cdnisotopes.com [cdnisotopes.com]
• 11. tcichemicals.com [tcichemicals.com]